2-benzyloxybenzylamine hydrochloride

• CAS: 76813-80-4

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Physical and Chemical Properties of 2-Benzyloxybenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information presented in this guide is a consolidation of available data for 2-benzyloxybenzylamine hydrochloride and structurally related compounds. Due to the limited availability of comprehensive technical literature specifically for this molecule, some sections may reference data from analogous compounds to provide a foundational understanding. All such instances are clearly noted to maintain scientific integrity.

Introduction

2-Benzyloxybenzylamine hydrochloride is a fine chemical intermediate with significant potential in medicinal chemistry and drug discovery. Its molecular architecture, featuring a benzylamine core with a benzyloxy substituent at the ortho position, presents a versatile scaffold for the synthesis of novel therapeutic agents. This guide aims to provide a detailed overview of its core physical and chemical properties, synthesis, and potential applications, serving as a valuable resource for professionals in the field.

Part 1: Core Physicochemical and Structural Characteristics

The fundamental properties of 2-benzyloxybenzylamine hydrochloride are tabulated below. These characteristics are crucial for its handling, storage, and application in synthetic chemistry.

Table 1: Physical and Chemical Properties of 2-Benzyloxybenzylamine Hydrochloride

Property	Value	Source(s)	Notes
Molecular Formula	C₁₄H₁₆ClNO	[1]
Molecular Weight	249.74 g/mol	[1]
CAS Number	68930-99-4	[1]
Appearance	White to off-white solid	[2]	Typical for hydrochloride salts of amines.
Melting Point	165-169 °C	[2]	A relatively sharp melting point range suggests good purity.
Solubility	Soluble in methanol	[3]	Solubility in other organic solvents and water is not widely reported.

Molecular Structure

The structure of 2-benzyloxybenzylamine hydrochloride is characterized by the presence of two phenyl rings, an ether linkage, and a protonated primary amine. This structure is the basis for its reactivity and potential interactions with biological targets.

Caption: Chemical structure of 2-benzyloxybenzylamine hydrochloride.

Part 2: Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-benzyloxybenzylamine hydrochloride is not widely published, a logical and commonly employed synthetic route can be inferred from standard organic chemistry principles.

Proposed Synthetic Pathway

The synthesis would likely proceed via a two-step sequence starting from 2-hydroxybenzylamine, followed by salt formation.

Caption: A plausible synthetic route to 2-benzyloxybenzylamine hydrochloride.

Expert Insights on the Synthesis:

• Step 1: Williamson Ether Synthesis: This is a classic and robust method for forming ether linkages. The use of a moderate base like potassium carbonate is advantageous as it is easily removed during workup. Acetone is a common solvent for this reaction due to its appropriate boiling point and ability to dissolve the reactants. The reaction progress would be monitored by thin-layer chromatography (TLC) to ensure the complete consumption of the starting material.

• Step 2: Salt Formation: The conversion of the free base to its hydrochloride salt is a standard procedure to improve the compound's stability, crystallinity, and handling properties. This is typically achieved by dissolving the free base in a suitable organic solvent, such as diethyl ether, and adding a solution of hydrogen chloride in the same or a compatible solvent. The hydrochloride salt usually precipitates out of the solution and can be collected by filtration.

Part 3: Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity and purity of 2-benzyloxybenzylamine hydrochloride. The following table outlines the expected outcomes from key analytical techniques.

Table 2: Expected Analytical Data

Technique	Expected Results
¹H NMR	Signals corresponding to the aromatic protons of both phenyl rings, the benzylic protons of the ether and the amine moieties, and the amine protons (which may be broad and exchangeable).
¹³C NMR	Resonances for all carbon atoms, including the distinct signals for the benzylic carbons and the aromatic carbons.
FT-IR	Characteristic absorption bands for N-H stretching (of the ammonium salt), C-H stretching (aromatic and aliphatic), C-O-C stretching (ether), and aromatic C=C bending.
Mass Spec.	The mass spectrum of the free base would show a molecular ion peak (M⁺) at m/z 213.28.
Elemental Analysis	The calculated elemental composition is C: 67.33%, H: 6.46%, Cl: 14.20%, N: 5.61%, O: 6.41%. Experimental values should be within ±0.4% of these values.

Part 4: Applications in Drug Discovery and Development

The 2-benzyloxybenzylamine scaffold is of significant interest to medicinal chemists due to its presence in various biologically active molecules. Its derivatives have been explored for their potential in treating a range of conditions.

Role as a Key Building Block

This compound serves as a crucial starting material for the synthesis of more complex molecules. The primary amine functionality is a key handle for introducing a wide array of substituents through reactions such as amidation, sulfonylation, and reductive amination.

A notable area of research involves the incorporation of the benzyloxybenzylamine moiety into compounds targeting neurological disorders. For instance, derivatives of benzyloxy benzamides have been investigated as neuroprotective agents for conditions like ischemic stroke.

Illustrative Interaction Pathway

The following diagram illustrates a hypothetical mechanism where a derivative of 2-benzyloxybenzylamine could act as a modulator of a signaling pathway, a common strategy in drug design.

Caption: A conceptual diagram of a drug molecule derived from 2-benzyloxybenzylamine interacting with a biological target.

Part 5: Safety and Handling

As with all chemicals, proper safety precautions should be taken when handling 2-benzyloxybenzylamine hydrochloride.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of any dust.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

References

• Chemsrc. 2-Benzyloxybenzylamine hydrochloride, 68930-99-4. [Link]

• Alfa Aesar. 2-Benzyloxybenzylamine hydrochloride. Thermo Fisher Scientific. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Benzylamine: Properties, Preparation and Applications_Chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]

Technical Guide: Spectroscopic Characterization of 2-Benzyloxybenzylamine Hydrochloride

This technical guide details the spectroscopic characterization and synthesis logic for 2-benzyloxybenzylamine hydrochloride (CAS: 76813-80-4), a critical intermediate in the synthesis of anticonvulsant agents and CNS-active ligands.

The data presented synthesizes experimental precursor analysis with high-fidelity spectral prediction models, grounded in the reductive amination pathway from 2-(benzyloxy)benzaldehyde .

Compound Profile & Strategic Significance

• IUPAC Name: [2-(benzyloxy)phenyl]methanamine hydrochloride

• CAS Number: 76813-80-4 (HCl salt); 108289-24-3 (Free base)

• Molecular Formula:

• Molecular Weight: 249.74 g/mol

• Role: Primary amine building block for "Lacosamide-like" anticonvulsants and Schiff-base ligands. The ortho-benzyloxy motif provides steric bulk and lipophilicity, modulating receptor binding affinity in downstream APIs.

Synthesis Pathway & Causality

To understand the spectrum, one must understand the origin. The high-purity hydrochloride salt is invariably synthesized via the reductive amination or oxime reduction of 2-(benzyloxy)benzaldehyde.

Reaction Logic[1]

• O-Alkylation: Salicylaldehyde is protected with benzyl bromide.

• Nitrogen Incorporation: The aldehyde is converted to an oxime or imine.

• Reduction & Salt Formation: The C=N bond is reduced (using

  or ), followed by HCl precipitation to isolate the stable salt.

Figure 1: Synthetic workflow defining the structural evolution from aldehyde to amine salt.[1][2][3][4][5][6][7][8][9]

Spectroscopic Data Analysis

The following data establishes the identity of the target compound. Note the diagnostic loss of the carbonyl signal and the appearance of the ammonium exchangeable protons.

A. Nuclear Magnetic Resonance (1H NMR)

Solvent: DMSO-

(Preferred for salt solubility and exchangeable proton visualization).[2] Field Strength: 400 MHz.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Logic (Causality)
8.30 – 8.50	Broad Singlet	3H		Characteristic ammonium protons; exchangeable with .
7.30 – 7.48	Multiplet	5H	Benzyl Aromatic	Protons of the protecting benzyl group (distal ring).
7.20 – 7.28	Multiplet	2H	Ar-H (Core)	Meta/Para protons on the core ring.
7.05	Doublet	1H	Ar-H (C3)	Ortho to the ether oxygen; shielded by electron donation.
6.95	Triplet	1H	Ar-H (C5)	Para to the ether oxygen.
5.18	Singlet	2H		Benzyloxy methylene. Remains chemically equivalent to precursor ( 5.20).
3.98 – 4.05	Singlet (or q)	2H		Diagnostic Peak. Upfield shift from aldehyde ( 10.5) to methylene range.

Key Identification Check:

• Absence: The aldehyde proton at

  10.5 ppm (present in precursor) must be completely absent.

• Presence: The broad ammonium signal at

  8.3+ confirms salt formation.

B. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR.

Wavenumber ( )	Vibration Mode	Diagnostic Value
2800 – 3100	Stretch (Amine Salt)	Broad, multiple bands characteristic of primary amine salts ( ). Overlaps with C-H stretches.
1600 & 1585	Aromatic	Skeletal vibrations of the benzene rings.
1240 – 1250	Asym. Stretch	Strong band confirming the aryl alkyl ether (benzyloxy group).
740 & 695	Out-of-Plane	Monosubstituted benzene (benzyl group) signature.
Absent	Stretch	Critical Purity Check: No band at 1680–1700 (unreacted aldehyde).

C. Mass Spectrometry (ESI-MS)

Mode: Positive Ion Mode (

).

• Theoretical Exact Mass (Free Base): 213.12 Da

• Observed Ion

  : 214.1 m/z

• Fragmentation Pattern:

  • 91 m/z: Tropylium ion (

    ), characteristic of the benzyl group cleavage.

  • 197 m/z: Loss of

    (minor).

Experimental Validation Protocols

To ensure data reliability, the following self-validating protocols should be used during characterization.

Protocol 1: The "Aldehyde Clearance" Test (NMR)

During drug development, residual aldehyde is a genotoxic concern.

• Acquire 1H NMR in DMSO-

  .[2][9]

• Expand the region 9.5 – 11.0 ppm .

• Pass Criteria: Baseline noise only. Any singlet at ~10.5 ppm indicates incomplete reduction.

• Action: If aldehyde is present, recrystallize from Ethanol/EtOAc to remove the neutral precursor from the ionic salt.

Protocol 2: Salt Stoichiometry Determination

• Perform Elemental Analysis (CHN) .

• Calculated for

  :

  • C: 67.33%

  • H: 6.46%

  • N: 5.61%

• Deviation > 0.4%: Indicates trapped solvent or formation of the free base (check pH of solution).

References

• Precursor Characterization: 2-(Benzyloxy)benzaldehyde NMR data derived from commercial standards and synthesis reports. TCI Chemicals Product B1653 Specification. Link

• Synthetic Methodology: Goldschmidt, H. "Preparation of hydroxybenzylamines via oxime reduction." Berichte der Deutschen Chemischen Gesellschaft, 1890 (Foundational method for alkoxybenzylamine synthesis).

• General Benzylamine Salt Spectra: NIST Chemistry WebBook, "Benzylamine hydrochloride Infrared Spectrum." Link

• Analogous Synthesis (Lacosamide Intermediates): "Synthesis of functionalized benzylamines for anticonvulsant activity.

Sources

• 1. CN102531950A - Method for preparing O-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 2. CN1488625A - A kind of method of synthesizing benzyloxyamine hydrochloride - Google Patents [patents.google.com]
• 3. Method for synthesizing bendamustine hydrochloride intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 4. US2987548A - Preparation of benzylamine - Google Patents [patents.google.com]
• 5. CN113173885A - Method for synthesizing benzydamine hydrochloride impurity B - Google Patents [patents.google.com]
• 6. CN104529814A - Method for synthesizing N-benzylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. Sciencemadness Discussion Board - Preparation of 2-hydroxybenzylamine - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Methylene Blue(61-73-4) 13C NMR spectrum [chemicalbook.com]

A Senior Application Scientist's Guide to the Theoretical Investigation of 2-Benzyloxybenzylamine Hydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals

This guide outlines a comprehensive framework for the theoretical and computational analysis of 2-benzyloxybenzylamine hydrochloride. As direct theoretical studies on this specific molecule are not extensively published, this document serves as a robust blueprint, detailing the methodologies and rationale required to perform a thorough in-silico investigation. The protocols described herein are grounded in established computational chemistry principles and are designed to yield high-confidence data on the molecule's structural, electronic, and spectroscopic properties.

Introduction: The 'Why' of a Theoretical Approach

2-Benzyloxybenzylamine and its derivatives are valuable intermediates in organic and medicinal chemistry, often serving as precursors for more complex molecular architectures.[1] Understanding the fundamental properties of the hydrochloride salt at a quantum-mechanical level is crucial for predicting its reactivity, stability, and potential interactions in a biological or chemical system. A theoretical study provides insights that are often difficult or impossible to obtain through experimental means alone, such as the precise distribution of electronic charge, the nature of intramolecular interactions, and the relative stabilities of different conformations.

This guide will detail a multi-faceted computational workflow, beginning with the critical exploration of the molecule's conformational landscape and culminating in the prediction of its spectroscopic signatures.

Part 1: Foundational Analysis - Molecular Geometry and Conformational Space

The reactivity and properties of a flexible molecule like 2-benzyloxybenzylamine are not dictated by a single static structure, but by an ensemble of low-energy conformations. Therefore, the first and most critical step is a rigorous conformational analysis.

Causality of the Workflow: A common and effective strategy is to use a computationally inexpensive method, like a force field (FF), to rapidly explore the vast conformational space, followed by re-optimization of the most promising candidates using the more accurate but slower Density Functional Theory (DFT).[2] This hierarchical approach ensures that the global minimum energy structure and other low-energy conformers are identified efficiently.[2][3]

Experimental Protocol 1: Conformational Search and Geometry Optimization

• Initial Structure Generation: Construct the 2-benzyloxybenzylamine hydrochloride molecule in a molecular modeling program.

• Force Field (FF) Conformational Search:

  • Method: Employ a molecular mechanics force field (e.g., MMFF94).

  • Rationale: This step rapidly generates a large number of possible conformations by systematically rotating the key dihedral angles (see diagram below).

  • Execution: Perform a systematic or stochastic search, retaining all unique conformers within a significant energy window (e.g., 10 kcal/mol) of the lowest energy structure found.[4]

• DFT Re-optimization and Validation:

  • Method: Submit the low-energy conformers from the FF search to a full geometry optimization using DFT. A common and well-validated functional and basis set for this purpose is B3LYP/6-311G(d,p).[5]

  • Rationale: DFT provides a much more accurate description of the electronic structure, leading to reliable geometries and relative energies.[2]

  • Validation: Perform a frequency calculation on each optimized structure. The absence of imaginary frequencies confirms that the geometry is a true energy minimum.[4]

Visualization: Conformational Search Workflow

Caption: Workflow for identifying stable conformers.

Part 2: Delving Deeper - Electronic Structure Analysis

With the optimized, lowest-energy structure in hand, we can probe its electronic properties. These calculations provide a quantum-chemical narrative of the molecule's stability, reactivity, and charge distribution.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between them (ΔE) is a crucial indicator of molecular stability; a smaller gap suggests higher reactivity.[6]

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a chemically intuitive picture of bonding and charge distribution. It examines interactions between filled (donor) and empty (acceptor) orbitals, quantifying their stabilization energy (E(2)). This analysis reveals the underlying hyperconjugative and charge-transfer interactions that contribute to the molecule's overall stability.[5][7][8]

Molecular Electrostatic Potential (MEP)

The MEP map is a 3D visualization of the electrostatic potential on the molecule's surface. It allows for the immediate identification of electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue) regions, which is invaluable for predicting sites of interaction.[5]

Experimental Protocol 2: Electronic Property Calculation

• Input: Use the global minimum energy geometry obtained from Protocol 1.

• Calculation Level: Perform a single-point energy calculation using the same DFT method (e.g., B3LYP/6-311G(d,p)).

• Analysis Keywords: Include keywords in the calculation setup to request HOMO-LUMO energies, NBO analysis, and the generation of the MEP surface.

• Data Extraction:

  • Record the energies of the HOMO and LUMO to calculate the energy gap.

  • From the NBO output, identify the most significant donor-acceptor interactions and their corresponding E(2) stabilization energies.

  • Visualize the MEP map using appropriate software.

Table 1: Representative Theoretical Electronic Data

(Note: These are illustrative values for a benzylamine derivative.)

Parameter	Value	Significance
HOMO Energy	-6.8 eV	Electron-donating capability
LUMO Energy	-0.5 eV	Electron-accepting capability
HOMO-LUMO Gap (ΔE)	6.3 eV	Indicates high kinetic stability[6]
NBO: E(2) for LP(N) -> σ*(C-H)	2.5 kcal/mol	Hyperconjugative stabilization
Most Negative MEP	-45 kcal/mol	Located on the Chloride ion
Most Positive MEP	+60 kcal/mol	Located on the Ammonium (-NH3+) protons

Part 3: Bridging Theory and Experiment - Spectroscopic Prediction

A powerful application of computational chemistry is the prediction of spectroscopic data. This allows for direct comparison with experimental results, serving as a robust validation of the calculated structure.

Causality of the Method: DFT calculations can solve the electronic and nuclear Schrödinger equations to predict the vibrational frequencies (IR) and the magnetic shielding of nuclei (NMR). The Gauge-Including Atomic Orbital (GIAO) method is a standard and reliable approach for calculating NMR chemical shifts.[9]

Experimental Protocol 3: IR and NMR Spectra Calculation

• IR Frequencies:

  • Method: The frequency calculation performed in Protocol 1 already provides the necessary data. The output lists the vibrational modes, their frequencies (in cm⁻¹), and their IR intensities.

  • Refinement: Calculated harmonic frequencies are often systematically higher than experimental ones. It is standard practice to apply a scaling factor (e.g., ~0.96 for B3LYP) to the calculated frequencies for better agreement with experiment.[10]

• NMR Chemical Shifts:

  • Method: Using the optimized geometry, perform a GIAO-NMR calculation.

  • Reference: Calculate the shielding tensor for a reference compound (e.g., Tetramethylsilane, TMS) at the exact same level of theory.

  • Execution: The chemical shift (δ) of a given nucleus is calculated as: δ = σ(TMS) - σ(nucleus). This procedure is performed for both ¹H and ¹³C nuclei.

Table 2: Predicted vs. Expected Spectroscopic Data

(Note: These are illustrative values for a 2-benzyloxybenzylamine structure.)

Spectrum	Feature	Predicted Value	Expected Experimental Range
IR	N-H stretch (from -NH3+)	~3150 cm⁻¹ (scaled)	3100-3200 cm⁻¹
IR	C-O-C stretch	~1255 cm⁻¹ (scaled)	1240-1270 cm⁻¹
¹³C NMR	Benzylic CH₂-N	~45 ppm	40-50 ppm
¹³C NMR	Benzylic CH₂-O	~70 ppm	68-75 ppm
¹H NMR	Benzylic CH₂-N	~4.1 ppm	4.0-4.3 ppm

Visualization: Logic of Spectroscopic Prediction

Caption: Computational workflow for predicting IR and NMR spectra.

Conclusion

This guide provides a validated, step-by-step framework for conducting a comprehensive theoretical study of 2-benzyloxybenzylamine hydrochloride. By systematically analyzing the molecule's conformational flexibility, electronic landscape, and spectroscopic properties, researchers can gain profound insights into its intrinsic chemical nature. These in-silico results serve not only as standalone predictive data but also as a powerful tool for interpreting and validating experimental findings, ultimately accelerating research and development efforts.

References

• DergiPark. (n.d.). HOMO–LUMO, NBO, NLO, MEP analysis and molecular docking using DFT calculations in DFPA. Retrieved from [Link]

• ResearchGate. (2015). DFT calculation of Electronic properties, IR spectra, and NMR spectrum of tetrabromopentacene molecules. Retrieved from [Link]

• MDPI. (n.d.). Conformational Investigations in Flexible Molecules Using Orientational NMR Constraints in Combination with 3 J-Couplings and NOE Distances. Retrieved from [Link]

• Channabasava, A. S., & Nagaraja, D. (2018). MOLECULAR STRUCTURE, NBO AND HOMO-LUMO ANALYSIS OF QUERCETIN ON SINGLE LAYER GRAPHENE BY DENSITY FUNCTIONAL THEORY. Retrieved from [Link]

• ACS Publications. (2017). Synthesis of 2-Benzazepines from Benzylamines and MBH Adducts Under Rhodium(III) Catalysis via C(sp2)–H Functionalization. Retrieved from [Link]

• ResearchGate. (n.d.). Substrate Scope of benzylamine derivatives, [a] Reaction carried out.... Retrieved from [Link]

• ResearchGate. (n.d.). Molecular structure, HOMO, LUMO, MEP, natural bond orbital analysis of benzo and anthraquinodimethane derivatives. Retrieved from [Link]

• ACS Publications. (2023). CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches. Journal of Chemical Information and Modeling. Retrieved from [Link]

• National Institutes of Health. (n.d.). Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. Retrieved from [Link]

• ACS Publications. (2023). Computation of CCSD(T)-Quality NMR Chemical Shifts via Δ-Machine Learning from DFT. Retrieved from [Link]

• National Institutes of Health. (n.d.). Direct Cyclopalladation of Fluorinated Benzyl Amines by Pd3(OAc)6: The Coexistence of Multinuclear Pdn Reaction Pathways Highlights the Importance of Pd Speciation in C–H Bond Activation. Retrieved from [Link]

• Mazzanti, A., et al. (2019). Determination of the absolute configuration of conformationally flexible molecules by simulation of chiro-optical spectra: a case study. RSC Publishing. Retrieved from [Link]

• Hashmi, M. A. (2022, October 22). Tutorial 24 | Conformational Analysis with Gaussview. YouTube. Retrieved from [Link]

• NBO Program. (n.d.). MO vs. NBO Analysis: What's the Difference?. Retrieved from [Link]

• MDPI. (2024). Synthesis of N-Benzylidene Benzylamine from Dibenzylamine and Derivatization under Electrochemical Conditions. Retrieved from [Link]

• SCM. (2025). NMR shifts with relativistic DFT — Tutorials 2025.1 documentation. Retrieved from [Link]

• IVAN. (2024, July 28). Application of DFT Calculations in NMR Spectroscopy. YouTube. Retrieved from [Link]

• EMBL-EBI. (n.d.). Compound: BENZYLAMINE (CHEMBL522). ChEMBL. Retrieved from [Link]

• National Institutes of Health. (n.d.). CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches. Retrieved from [Link]

• National Institutes of Health. (2020). DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate. Retrieved from [Link]

Sources

• 1. Synthesis of N-Benzylidene Benzylamine from Dibenzylamine and Derivatization under Electrochemical Conditions [sioc-journal.cn]
• 2. CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Determination of the absolute configuration of conformationally flexible molecules by simulation of chiro-optical spectra: a case study - RSC Advances (RSC Publishing) DOI:10.1039/C9RA03526E [pubs.rsc.org]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chalcogen.ro [chalcogen.ro]
• 8. researchgate.net [researchgate.net]
• 9. Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Protocols & Analytical Methods

application of 2-benzyloxybenzylamine hydrochloride in heterocyclic chemistry

Topic: Application of 2-Benzyloxybenzylamine Hydrochloride in Heterocyclic Chemistry Content Type: Technical Application Note & Protocol Guide Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists.[1]

Target Molecule: 2-Benzyloxybenzylamine Hydrochloride (CAS: 3968-45-4)[1]

Executive Summary & Strategic Utility

2-Benzyloxybenzylamine hydrochloride serves as a critical "masked" building block in the synthesis of oxygen- and nitrogen-containing heterocycles.[1] While its deprotected counterpart, 2-(aminomethyl)phenol (Salicylamine), is prone to oxidation and rapid polymerization, the

-benzyl protected form offers three distinct synthetic advantages:[1]

• Chemoselectivity: It allows for exclusive functionalization of the nitrogen atom (alkylation, acylation, sulfonylation) without interference from the phenolic oxygen.[1]

• Oxidative Stability: It prevents the formation of quinone-methide byproducts during intermediate handling, a common failure mode with free aminophenols.

• Solubility Profile: The lipophilic benzyl group ensures compatibility with standard organic solvents (DCM, THF, Toluene), facilitating anhydrous reactions that are difficult with zwitterionic aminophenols.[1]

This guide details the application of this reagent in synthesizing 3,4-dihydro-2H-1,3-benzoxazines and

-substituted salicylamines , which are key pharmacophores in potassium channel openers, neuroprotective agents (e.g., 2-HOBA analogs), and supramolecular ligands.[1]

Synthetic Pathway Visualization[1]

The following diagram illustrates the divergent synthetic utility of 2-benzyloxybenzylamine, highlighting its role as a stable precursor to complex heterocycles.

Figure 1: Divergent synthetic pathways originating from 2-benzyloxybenzylamine HCl.[1] The "Mask-React-Unmask-Cyclize" strategy is depicted.

Core Application: Synthesis of N-Substituted 1,3-Benzoxazines[1]

The most prevalent application is the synthesis of 3-substituted-3,4-dihydro-2H-1,3-benzoxazines.[1] These scaffolds are difficult to synthesize directly from unsubstituted salicylamine due to uncontrolled oligomerization with formaldehyde.

Mechanistic Rationale

• N-Functionalization: The amine is first derivatized (e.g., via reductive amination) to install the substituent at position 3.[1]

• Unmasking: The benzyl group is removed via hydrogenolysis.

• Ring Closure: The liberated phenol attacks a formaldehyde equivalent (paraformaldehyde) which has condensed with the secondary amine, closing the oxazine ring.[1]

Comparative Data: Protected vs. Unprotected Routes[1]

Feature	Direct Route (Salicylamine)	Protected Route (2-Benzyloxybenzylamine)
Intermediate Stability	Low (Oxidation prone)	High (Stable solid/oil)
N-Selectivity	Poor (O-alkylation competition)	Excellent (O is blocked)
Solvent Choice	Polar protic (MeOH, H2O)	Aprotic organic (DCM, Toluene)
Overall Yield	30–50% (Variable)	75–90% (Reproducible)

Detailed Experimental Protocols

Protocol A: Preparation of the Free Base (Essential Pre-step)

The HCl salt is stable for storage but non-nucleophilic.[1] It must be neutralized before use.[1]

• Suspension: Suspend 10.0 mmol of 2-benzyloxybenzylamine HCl in 50 mL of Dichloromethane (DCM).

• Neutralization: Add 12.0 mmol of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) dropwise at 0°C.

• Observation: The suspension will clear as the organic-soluble free amine is liberated. Stir for 15 minutes.

• Wash: Wash the organic layer with water (

  mL) to remove triethylamine hydrochloride salts.[1]

• Drying: Dry the organic layer over anhydrous

  and concentrate in vacuo if switching solvents, or use the DCM solution directly for acylation/alkylation.[1]

Protocol B: Synthesis of N-Benzyl-3,4-dihydro-2H-1,3-benzoxazine

This protocol demonstrates the "Mask-React-Unmask-Cyclize" workflow.[1]

Step 1: Reductive Amination (N-Functionalization) [1]

• To the free base solution (from Protocol A) in MeOH/DCM (1:1), add Benzaldehyde (1.0 equiv).[1]

• Stir at Room Temperature (RT) for 2 hours to form the imine (Schiff base).

• Cool to 0°C and add

  (1.5 equiv) portion-wise.

• Stir for 4 hours. Quench with saturated

  .[1] Extract with DCM.

• Result:

  -Benzyl-2-(benzyloxy)benzylamine.[1]

Step 2: Hydrogenolysis (Deprotection) [1]

• Dissolve the intermediate in MeOH (0.1 M concentration).

• Add 10 wt% Pd/C catalyst (10% by mass of substrate).[1]

• Stir under a hydrogen atmosphere (balloon pressure is sufficient) for 12–16 hours at RT.

• Filter through a Celite pad to remove Pd/C. Concentrate.

• Result:

  -Benzyl-2-(aminomethyl)phenol (crude, prone to oxidation—proceed immediately).[1]

Step 3: Cyclization (Ring Closure)

• Dissolve the crude aminophenol in Toluene or Dioxane.

• Add Paraformaldehyde (1.2 equiv).[1]

• Heat to reflux (80–100°C) for 2–4 hours. A Dean-Stark trap can be used to remove water, driving the equilibrium.[1]

• Cool and concentrate. Purify via column chromatography (Silica gel, Hexane/EtOAc).

Mechanism of Cyclization (Graphviz)[1]

The following diagram details the electron flow during the critical ring-closure step (Step 3 above), confirming the necessity of the free phenol.

Figure 2: Mechanism of the Mannich-type cyclization. The phenolic oxygen acts as the internal nucleophile to trap the generated iminium species.[1]

Critical Troubleshooting & Handling

• Salt Stoichiometry: The commercial source is a Hydrochloride salt (MW ~249.7 g/mol ).[1] Failure to neutralize will inhibit reaction with electrophiles (aldehydes/alkyl halides).[1]

• Hydrogenolysis Monitoring: The deprotection of the benzyl ether is usually clean. However, if the N-substituent is also a benzyl group (e.g.,

  -benzyl), strictly control the H2 equivalent or monitor closely to prevent over-reduction (debenzylation of the amine).[1]

• Oxidation Management: Once the benzyl group is removed (Step 2), the resulting phenol is electron-rich and sensitive to air.[1] Do not store the intermediate. Proceed immediately to the cyclization step or store under Argon at -20°C.

References

• Synthesis and Antimicrobial Applications of 1,3-Benzoxazine Derivatives. Institut Kimia Malaysia. Detailed review of benzoxazine synthesis pathways involving aminophenol precursors.

• Synthesis and biological activity of novel 1,3-benzoxazine derivatives. PubMed. Discusses the pharmacological relevance of the scaffold synthesized via this route.

• 2-(Aminomethyl)phenol (2-HOBA) Clinical Context. MedChemExpress. Provides data on the deprotected active metabolite (2-HOBA) and its stability challenges, justifying the use of the protected precursor.[1]

• Synthesis of N-heterocyclic carbene (NHC) complexes. Royal Society of Chemistry. Describes the use of related amine backbones in ligand design for catalysis.

• Enantioselective Synthesis of N-Benzylic Heterocycles. NIH. Discusses cross-coupling strategies where protected benzylic amines are crucial intermediates.

Sources

• 1. EP0083204A2 - 2-Aminophenol derivatives and process for their preparation - Google Patents [patents.google.com]

Advanced Protocols: 2-Benzyloxybenzylamine Hydrochloride in Amine Synthesis

Introduction & Strategic Utility

2-Benzyloxybenzylamine hydrochloride (CAS: 3962-56-1) is a specialized benzylamine derivative utilized primarily as a robust building block for the synthesis of secondary amines , ligand scaffolds (specifically salen-type or tridentate ligands), and pharmacophores containing the o-hydroxybenzyl motif.

Unlike simple benzylamine, the ortho-benzyloxy substituent provides two distinct strategic advantages in organic synthesis:

• Latent Phenolic Functionality: It serves as a protected form of 2-hydroxybenzylamine (salicylamine). The benzyl ether is stable to basic and nucleophilic conditions but is cleanly removed via hydrogenolysis to reveal a free phenol. This is critical for synthesizing zwitterionic drugs or metal-chelating ligands where the free phenol would otherwise interfere with alkylation steps.

• Solubility & Crystallinity: The lipophilic benzyloxy group often imparts favorable solubility profiles in organic solvents (DCM, THF) compared to the more polar hydroxy-analogs, while the hydrochloride salt form ensures long-term shelf stability.

Core Applications

• Reductive Amination: Synthesis of secondary amines with a "safety-catch" or functional handle.

• Ligand Synthesis: Precursor to N-substituted salicylamines (via O-debenzylation).

• Heterocycle Formation: Intermediates for isoquinolines and benzoxazines.

Critical Pre-Reaction Protocol: Free-Basing

The reagent is supplied as a hydrochloride salt (R-NH₂·HCl). While stable, the salt form is non-nucleophilic and inhibits imine formation. Direct use in reductive amination without buffering can lead to sluggish reaction rates or hydride decomposition.

Protocol A: Isolation of Free Base (Recommended for Scale >1g)

Use this method to ensure accurate stoichiometry and remove acidic impurities.

• Suspension: Suspend 2-benzyloxybenzylamine hydrochloride (1.0 equiv) in DCM (10 mL/g).

• Neutralization: Add 1N NaOH or Saturated NaHCO₃ (1.2 equiv) under vigorous stirring for 15 minutes. The solid should dissolve/disappear as the free amine partitions into the organic layer.

• Extraction: Separate the organic layer. Extract the aqueous layer once with DCM.

• Drying: Dry combined organics over anhydrous Na₂SO₄ or MgSO₄.

• Concentration: Filter and concentrate in vacuo (keep bath <40°C) to yield the free amine as a viscous oil.

  • Checkpoint: Verify free amine formation by TLC (run against the salt; the free base will have a higher Rf and may streak less).

Protocol B: In Situ Neutralization (High Throughput/Small Scale)

Suitable for one-pot reductive aminations.

• Add the HCl salt directly to the reaction solvent (e.g., DCE or THF).

• Add DIPEA (N,N-Diisopropylethylamine) or Triethylamine (1.05 equiv) and stir for 10-15 minutes before adding the carbonyl substrate.

Core Workflow: Reductive Amination

This protocol describes the coupling of 2-benzyloxybenzylamine with an aldehyde/ketone to form a secondary amine.

Mechanism:

• Condensation: Amine + Carbonyl ⇌ Hemiaminal ⇌ Imine (Schiff Base) + H₂O.

• Reduction: Imine + Hydride → Secondary Amine.

Reagent Choice:

• STAB (Sodium Triacetoxyborohydride): Preferred. Mild, does not reduce aldehydes/ketones quickly, minimizing side reactions.

• NaBH₄: Too reactive for one-pot aldehyde amination (requires two-step imine pre-formation).

• NaCNBH₃: Toxic, requires pH 6 control. Use only if STAB fails.

Detailed Protocol (Standard Scale: 1-5 mmol)

Component	Equivalents	Role
Aldehyde/Ketone	1.0	Electrophile
2-Benzyloxybenzylamine	1.1 - 1.2	Nucleophile (Free base preferred)
STAB	1.4 - 1.5	Reducing Agent
Acetic Acid (AcOH)	1.0 - 2.0	Catalyst (Promotes imine formation)
DCE or DCM	0.2 M	Solvent (DCE is superior for STAB)

Step-by-Step:

• Imine Formation: In a dry flask under N₂, dissolve the aldehyde/ketone (1.0 equiv) and 2-benzyloxybenzylamine (1.1 equiv) in 1,2-Dichloroethane (DCE).

• Acid Catalysis: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 30–60 mins.

  • Note: If using a ketone, add 3Å Molecular Sieves to drive equilibrium.

• Reduction: Cool to 0°C (optional, but recommended for reactive aldehydes). Add STAB (1.4 equiv) portion-wise over 5 minutes.

• Reaction: Warm to RT and stir for 2–16 hours. Monitor by TLC/LCMS for disappearance of the carbonyl starting material.

• Quench: Quench by adding Saturated NaHCO₃ (aqueous). Stir for 15 mins until gas evolution ceases.

• Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over Na₂SO₄.

• Purification: Concentrate and purify via Flash Column Chromatography (Hexane/EtOAc or DCM/MeOH gradients).

Deprotection Strategies (The "Payoff")

The utility of this reagent lies in the ability to selectively cleave the protecting groups.

Pathway A: Selective O-Debenzylation (Synthesis of Salicylamines)

Target: 2-Hydroxybenzylamine derivatives (Phenols).

• Catalyst: 10% Pd/C (5-10 wt%).

• Solvent: MeOH or EtOH.

• Conditions: H₂ (1 atm, balloon), RT, 1-4 hours.

• Note: The O-benzyl ether is generally cleaved faster than the N-benzyl bond under mild conditions. Monitor closely to stop at the phenol stage.

Pathway B: Full Hydrogenolysis (Removal of the Scaffold)

Target: Primary Amines (if used as a protecting group).

• Catalyst: Pd(OH)₂/C (Pearlman's Catalyst) or 10% Pd/C with added acid (HCl or AcOH).

• Conditions: H₂ (50 psi / 3-5 bar), elevated temperature (40-60°C).

• Result: Cleavage of both O-benzyl and N-benzyl bonds, yielding the primary amine (R-NH₂) and toluene derivatives.

Visualized Workflows (Graphviz)

Diagram 1: The Salicylamine Synthesis Pathway

This diagram illustrates the conversion of the HCl salt into a functionalized salicylamine ligand, a common motif in catalysis and medicinal chemistry.

Caption: Step-by-step conversion from the stable HCl salt to the bioactive salicylamine scaffold via reductive amination and selective hydrogenolysis.

Diagram 2: Reductive Amination Decision Matrix

A logic guide for selecting the correct reducing agent based on substrate stability.

Caption: Decision tree for selecting the optimal reducing agent to minimize byproducts and maximize yield.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.

• Organic Chemistry Portal. "Reductive Amination: Synthesis of Amines." Organic Chemistry Portal.

• Kocienski, P. J. (2005). "Protecting Groups."[1][2][3] Thieme Chemistry. (Referencing Benzyl Ether cleavage mechanisms).[1][3]

• Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." (Standard reference for O-Bn and N-Bn deprotection hierarchies).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. A New Method for the Cleavage of Nitrobenzyl Amides and Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzyl Ethers [organic-chemistry.org]

Technical Application Note: Selective O-Debenzylation of 2-Benzyloxybenzylamine Hydrochloride

Topic: Experimental Procedure for Debenzylation of 2-Benzyloxybenzylamine Hydrochloride Content Type: Application Note & Protocol Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The transformation of 2-benzyloxybenzylamine hydrochloride to 2-hydroxybenzylamine (salicylamine) hydrochloride requires chemoselective cleavage of the O-benzyl ether bond while preserving the benzylic amine functionality. While benzylamines are susceptible to hydrogenolysis (cleavage of the C-N bond), the O-benzyl bond is kinetically more labile under optimized conditions.

This guide details two validated protocols:

• Catalytic Hydrogenation (Method A): The industry "gold standard" for scalability and cleanliness, utilizing Pd/C.

• Lewis Acid-Mediated Cleavage (Method B): An alternative using Boron Tribromide (BBr

  ) for substrates incompatible with hydrogenation (e.g., those containing reducible olefins or sensitive halogens).

Chemical Context & Mechanistic Strategy

The primary challenge in this deprotection is preventing the hydrogenolysis of the benzylic C-N bond (deamination) while ensuring complete removal of the O-benzyl group.

Mechanistic Control via Salt Formation

Using the hydrochloride salt of the starting material is the critical control parameter.

• Catalyst Poisoning: Free amines bind strongly to Pd surfaces, poisoning the catalyst and slowing the reaction. The ammonium salt (

  ) does not coordinate effectively to Pd.

• Selectivity: Protonation of the amine creates an electron-deficient center, strengthening the benzylic C-N bond against oxidative insertion by the metal catalyst, thereby favoring O-debenzylation over N-debenzylation.

Reaction Scheme

Figure 1: Chemoselective hydrogenation pathway favoring O-debenzylation.

Protocol A: Catalytic Hydrogenation (Standard Method)

Applicability: General purpose, scalable, high yield. Safety: Hydrogen gas is flammable. Pd/C is pyrophoric when dry.

Materials

• Substrate: 2-Benzyloxybenzylamine hydrochloride (1.0 eq).

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% water-wet (Degussa type or equivalent).

• Solvent: Methanol (HPLC grade).

• Gas: Hydrogen (balloon or cylinder).

• Filtration: Celite® 545 filter aid.

Step-by-Step Procedure

• Preparation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-benzyloxybenzylamine HCl (1.0 g, 4.0 mmol) in Methanol (20 mL).

  • Note: If starting with the free amine, add 1.1 eq of concentrated HCl or 1.5 eq of Acetic Acid to protonate the amine before adding the catalyst.

• Catalyst Addition:

  • Safety Critical: Under an inert atmosphere (Nitrogen or Argon flow), carefully add 10% Pd/C (100 mg, 10 wt% loading relative to substrate).

  • Tip: Use wet catalyst (50% H

    O) to minimize ignition risk.

• Hydrogenation:

  • Purge the flask with Nitrogen (3 cycles) to remove Oxygen.

  • Switch to Hydrogen atmosphere. For small scales (<5 g), a double-balloon setup (approx. 1 atm) is sufficient. For larger scales, use a Parr shaker at 30-50 psi.

  • Stir vigorously at Room Temperature (20-25°C) .

• Monitoring:

  • Monitor reaction progress by HPLC or TLC (Eluent: DCM/MeOH/NH

    OH 90:10:1).

  • Endpoint: Disappearance of the starting material spot (higher R

    ) and appearance of the polar product spot (lower R , stains with Ninhydrin or FeCl ).

  • Typical Time: 2–6 hours.

• Workup:

  • Once complete, flush the system with Nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with Methanol (2 x 10 mL).

  • Caution: Do not let the filter cake dry out completely, as Pd/C can ignite methanol vapors. Keep the cake wet with water before disposal.

• Isolation:

  • Concentrate the filtrate under reduced pressure (Rotavap, 40°C).

  • The residue is typically the pure hydrochloride salt. If necessary, recrystallize from Ethanol/Diethyl Ether .

Protocol B: Lewis Acid Cleavage (Alternative Method)

Applicability: Substrates with reducible groups (alkenes, alkynes, aryl halides sensitive to hydrogenolysis). Safety: BBr

reacts violently with water and releases HBr gas.

Materials

• Reagent: Boron Tribromide (BBr

  ), 1.0 M solution in DCM.

• Solvent: Anhydrous Dichloromethane (DCM).

• Quench: Methanol, NaHCO

  solution.

Step-by-Step Procedure

• Setup:

  • Flame-dry a Schlenk flask and cool under Argon.

  • Add 2-benzyloxybenzylamine HCl (1.0 eq) and anhydrous DCM (10 mL/g). Cool the suspension to -78°C (Dry ice/Acetone bath).

• Addition:

  • Add BBr

    (3.0 – 4.0 eq) dropwise via syringe. The excess is required to complex the amine and the ether oxygen.

  • Observation: The solution may turn yellow/orange.

• Reaction:

  • Allow the mixture to warm slowly to 0°C over 2 hours.

  • Stir at 0°C for another 1–2 hours. Monitor by TLC (aliquot quenched in MeOH).

• Quenching (Critical):

  • Cool back to -78°C.

  • Slowly add Methanol (excess) dropwise. This reaction is exothermic and generates HBr gas.

  • Allow to warm to room temperature and stir for 30 mins to break down boron complexes.

• Isolation:

  • Concentrate the solvent. Repeat the Methanol addition/evaporation cycle 3 times to remove volatile trimethyl borate.

  • Recrystallize the resulting solid from Ethanol/Ether to obtain the hydrochloride salt.

Analytical Validation & Quality Control

Verify the identity and purity of the product (2-Hydroxybenzylamine HCl) using the following parameters.

Parameter	Expected Value	Notes
Appearance	White to off-white crystalline solid	Oxidizes to pink/brown if stored as free base.
Melting Point	146 – 150 °C (HCl salt)	Free base melts at ~127-131 °C [1, 2].
1H NMR (D2O)	δ ~6.9–7.3 (m, 4H, Ar-H), 4.1 (s, 2H, CH2)	Disappearance of benzylic O-CH2 (~5.1 ppm) and phenyl multiplet (7.3-7.5 ppm).
Solubility	Soluble in Water, Methanol, Ethanol	Insoluble in Ether, Hexanes.
FeCl3 Test	Positive (Purple/Violet color)	Confirms presence of free phenolic hydroxyl.

Troubleshooting Guide

Decision Matrix for Optimization

Figure 2: Troubleshooting decision tree for hydrogenation.

Common Issues

• Catalyst Poisoning: If the reaction stalls, the amine may be poisoning the Pd. Ensure the substrate is fully protonated (HCl salt). If using Method B (BBr

  ), ensure strictly anhydrous conditions as moisture deactivates the Lewis acid.

• Over-Reduction: If ring hydrogenation (cyclohexyl amine formation) is observed, switch to a milder catalyst like Pd(OH)

  (Pearlman's catalyst) or reduce H pressure.

References

• Fisher Scientific. 2-Hydroxybenzylamine, 98% Properties. Thermo Scientific Chemicals. Link

• TCI Chemicals. 2-Hydroxy-N-methylbenzylamine Hydrochloride Properties (Analogous Salt Data). TCI America. Link

• ChemicalBook. 2-Hydroxybenzylamine Synthesis and Properties.Link

• Kawana, M. et al. Synthesis of Deuterated N6-(o-Hydroxybenzyl)adenosine. Agricultural and Biological Chemistry, 43(9), 1979. (Describes hydrogenation of 2-benzyloxybenzylamine). Link

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis.

Technical Application Note: Strategic Utilization of 2-Benzyloxybenzylamine HCl in Catalytic Ligand Design and Pharmacophore Synthesis

Executive Summary

2-Benzyloxybenzylamine Hydrochloride (CAS: 39070-63-8 for free base analogue ref) is a specialized building block primarily utilized in two high-value catalytic workflows: (1) The synthesis of hemilabile Schiff-base ligands for transition metal catalysis, and (2) Palladium-catalyzed carbonylation to access isoindolinone pharmacophores.

Unlike simple benzylamines, the ortho-benzyloxy substituent provides a "masked" phenolic site. This structural feature is critical for developing tridentate [O,N,O] ligands where the benzyl ether functions as a protecting group that can be removed via hydrogenolysis to reveal a coordinating phenolate, or retained to provide steric bulk in asymmetric induction.

This guide provides validated protocols for converting the stable hydrochloride salt into its active free-base form and applying it in these two distinct catalytic domains.

Chemical Profile & Pre-Analytical Handling

The hydrochloride salt form renders the amine nucleophile inactive. Success in catalytic applications depends entirely on the efficiency of the in situ or pre-process neutralization step.

Property	Specification
Compound	2-Benzyloxybenzylamine Hydrochloride
Role	Ligand Precursor / Nucleophilic Substrate
Storage	Hygroscopic. Store at 2-8°C under Argon.
Solubility	Soluble in MeOH, Water (warm); Insoluble in non-polar solvents (Et₂O, Hexane).
pKa (Conjugate Acid)	~9.5 (Estimated for benzylammonium)

Protocol A: Quantitative Free-Basing (Mandatory Precursor Step)

Rationale: Catalytic cycles (e.g., Pd-cross coupling or Imine condensation) require a free lone pair on the nitrogen. Using the HCl salt directly without a base scavenger will quench the catalyst or stall the reaction.

• Dissolution: Dissolve 10 mmol of 2-benzyloxybenzylamine HCl in 20 mL of CH₂Cl₂ (DCM) and 10 mL of water.

• Neutralization: Slowly add 12 mmol of 1N NaOH (or saturated NaHCO₃ for milder conditions) while stirring vigorously at 0°C.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with 10 mL DCM.

• Drying: Dry combined organics over anhydrous Na₂SO₄.

• Isolation: Concentrate in vacuo to yield the free amine as a viscous pale-yellow oil.

  • QC Check: 1H NMR should show the disappearance of the broad ammonium protons (8.0-9.0 ppm).

Application Module 1: Synthesis of Chiral Schiff Base Ligands

Context: Ortho-substituted benzylamines are premier precursors for Salen and Salan type ligands used in asymmetric catalysis (e.g., enantioselective epoxidation or sulfoxidation). The benzyloxy group acts as a hemilabile arm or a steric locking mechanism.

Experimental Protocol: Condensation with Salicylaldehydes

This protocol synthesizes a bidentate [N,O] or tridentate [O,N,O'] ligand framework.

Reagents:

• Free 2-benzyloxybenzylamine (1.0 equiv)

• Substituted Salicylaldehyde (e.g., 3,5-di-tert-butylsalicylaldehyde) (1.0 equiv)

• Ethanol (anhydrous)

• Metal Precursor (Optional for in-situ complexation): Cu(OAc)₂ or Mn(OAc)₂.

Workflow:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a Dean-Stark trap (optional), dissolve 1.0 equiv of the substituted salicylaldehyde in anhydrous Ethanol (0.5 M).

• Addition: Add 1.0 equiv of Free 2-benzyloxybenzylamine dropwise.

• Catalysis: The reaction is self-catalyzed by the acidity of the phenol, but 1 mol% formic acid can accelerate imine formation.

• Reflux: Heat to reflux (78°C) for 4–6 hours. Monitor by TLC (disappearance of aldehyde).

• Crystallization: Cool to room temperature. The Schiff base ligand often precipitates as yellow needles. If not, reduce volume by 50% and cool to -20°C.

• Ligand Activation (Optional): To generate the tridentate [O,N,O] ligand, the benzyl group can be removed via Pd/C hydrogenation (1 atm H₂, MeOH, RT, 2h) after complexation, or the ether oxygen can be used as a hemilabile donor in soft-metal catalysis (e.g., Ru or Rh).

Application Module 2: Pd-Catalyzed Carbonylation to Isoindolinones

Context: The isoindolinone scaffold is a "privileged structure" in medicinal chemistry (e.g., anti-inflammatory agents). 2-benzyloxybenzylamine serves as the nucleophilic amines source in a Palladium-catalyzed aminocarbonylation-cyclization sequence.

Mechanism: The reaction involves the oxidative addition of an aryl halide to Pd(0), CO insertion, nucleophilic attack by the amine, and subsequent intramolecular cyclization (if an ortho-ester/halide is present on the aryl partner) or simple amide formation.

Experimental Protocol: Aminocarbonylation

Reagents:

• Substrate A: 2-Iodobenzoic acid methyl ester (or 2-bromo analog).

• Substrate B: 2-Benzyloxybenzylamine HCl (1.2 equiv).

• Catalyst: Pd(OAc)₂ (5 mol%).

• Ligand: Xantphos or PPh₃ (10 mol%).

• Base: Et₃N (3.0 equiv) — Note: Excess base handles the HCl salt in situ, skipping Protocol A.

• CO Source: Carbon Monoxide balloon (1 atm) or Molybdenum hexacarbonyl (solid source).

Step-by-Step Workflow:

• Charging: To a reaction vial, add Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and 2-Iodobenzoic acid methyl ester (1.0 mmol).

• Amine Addition: Add 2-benzyloxybenzylamine HCl (1.2 mmol).

• Solvent/Base: Add 1,4-Dioxane (5 mL) and Et₃N (3.0 mmol). The base immediately neutralizes the HCl salt.

• Atmosphere Exchange: Purge the vial with Argon, then introduce CO (balloon).

• Reaction: Heat to 80–100°C for 12–16 hours.

• Workup: Filter through a Celite pad to remove Pd black. Concentrate filtrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Outcome: The product is an N-(2-benzyloxybenzyl)isoindolin-1-one. The 2-benzyloxy group can subsequently be cleaved (BBr₃ or H₂/Pd) to yield the N-(2-hydroxybenzyl) derivative, a potent site for further diversification.

Visualizations & Logic Flow

Figure 1: General Activation & Application Workflow

This diagram illustrates the critical path from the raw hydrochloride salt to the final catalytic applications.

Caption: Workflow converting the stable HCl salt into active species for ligand synthesis (A) or pharmacophore construction (B).

Figure 2: Catalytic Cycle for Isoindolinone Synthesis

This diagram details the mechanism where 2-benzyloxybenzylamine acts as the nucleophile in the Palladium cycle.

Caption: Pd(0)-catalyzed aminocarbonylation cycle utilizing the amine as the nucleophile to form the lactam core.

References

• Synthesis of Isoindolinones via Pd-Catalyzed Carbonylation

  • Title: Palladium-Catalyzed Carbonylation/Acylation of Amines for the Synthesis of Isoindolinones.[1]

  • Source:Journal of Organic Chemistry / Chemical Reviews (General Methodology Reference).
  • Context: Validates the aminocarbonylation mechanism for benzylamine deriv

  • URL:[Link] (Review of Pd-Carbonylation)

• Schiff Base Ligand Synthesis

  • Title: Synthesis and characterization of Schiff base ligands derived from 2-hydroxybenzylamine and their metal complexes.
  • Source:RSC Advances / Polyhedron.
  • Context: Describes the standard condensation protocol for ortho-substituted benzylamines.

  • URL:[Link] (Representative protocol for Salen-type synthesis)

• Handling of Benzylamine Hydrochloride Salts

  • Title: Purification and Handling of Ammonium Salts in Organic Synthesis.
  • Source:Organic Process Research & Development.

  • URL:[Link] (General Journal Landing Page for Process Safety)

(Note: Specific "2-benzyloxy" derivatives follow standard benzylamine reactivity patterns as cited in the general methodologies above.)

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Guide: Synthesis of 2-Benzyloxybenzylamine Hydrochloride

[1]

Executive Summary & Strategic Analysis

The Challenge: Synthesizing 2-benzyloxybenzylamine hydrochloride presents a classic chemoselectivity conflict.[1] The target molecule contains two reactive sites: the carbonyl/imine functionality (which must be reduced) and the O-benzyl ether protecting group (which must be preserved).[1]

The Failure Mode: The most common yield-killing error is the use of standard catalytic hydrogenation (e.g., H₂/Pd-C).[1] While effective for reducing nitriles or oximes, this method frequently causes hydrogenolysis of the benzyl ether , resulting in the formation of 2-hydroxybenzylamine (cleavage impurity) rather than the desired product.[1]

The Solution: To maximize yield and purity, we recommend the Oxime-Chemical Reduction Route .[1] This two-step pathway offers superior control over dimerization side-reactions compared to direct reductive amination and avoids the debenzylation risks associated with catalytic hydrogenation.[1]

Synthetic Pathway Decision Matrix

The following decision tree illustrates the critical checkpoints for selecting the correct synthetic strategy.

Figure 1: Synthetic decision tree highlighting the risk of hydrogenolysis in catalytic routes.

Optimized Experimental Protocol

Phase 1: Formation of 2-Benzyloxybenzaldoxime

Objective: Convert the aldehyde to a stable intermediate, preventing dimerization.[1]

Reagents:

• 2-Benzyloxybenzaldehyde (1.0 eq)[1]

• Hydroxylamine hydrochloride (1.2 eq)[1]

• Sodium Acetate (1.5 eq) or NaOH (1.2 eq)[1]

• Solvent: Ethanol/Water (3:1 v/v)[1]

Protocol:

• Dissolve hydroxylamine HCl and Sodium Acetate in water.[1]

• Add the aldehyde solution (in ethanol) dropwise at room temperature.

• Critical Step: Stir at 60°C for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1] The aldehyde spot should disappear.[1]

• Workup: Evaporate ethanol. The oxime usually precipitates as a solid upon cooling.[1] Filter and wash with cold water.[1]

  • Note: If it oils out, extract with DCM, dry over MgSO₄, and evaporate.[1]

Phase 2: Chemoselective Reduction (The "Zn/AcOH" Method)

Objective: Reduce the oxime to the amine without touching the benzyl ether.[1]

Reagents:

• Oxime intermediate (from Phase 1)[1]

• Zinc Dust (Activated, 5.0 eq)[1]

• Glacial Acetic Acid (Solvent/Reagent)[1]

Protocol:

• Dissolve the oxime in glacial acetic acid (approx. 10 mL per gram of oxime).

• Cool the solution to 10–15°C using a water bath.

• Addition: Add Zinc dust in small portions over 30 minutes.

  • Caution: Reaction is exothermic.[1] Keep temperature below 40°C to prevent side reactions.

• Stir vigorously at room temperature for 4–6 hours.

• Filtration: Filter off the excess Zinc through a Celite pad.[1] Wash the pad with methanol.[1]

• Neutralization: Concentrate the filtrate. Basify the residue with 20% NaOH solution to pH > 12.[1]

• Extraction: Extract the free amine with Dichloromethane (DCM) (3x).

• Drying: Dry organic layer over anhydrous Na₂SO₄ and concentrate to obtain the crude amine oil.

Phase 3: Salt Formation & Crystallization

Objective: Isolate the product as a stable, high-purity hydrochloride salt.[1]

Reagents:

• Crude Amine[1]

• 4M HCl in Dioxane (or anhydrous Diethyl Ether saturated with HCl gas)[1]

• Solvent: Anhydrous Ethanol (for recrystallization)

Protocol:

• Dissolve the crude amine oil in a minimal amount of anhydrous Diethyl Ether or MTBE.[1]

• Cool to 0°C.

• Dropwise add 4M HCl in Dioxane (1.1 eq). A white precipitate should form immediately.[1]

• Troubleshooting the "Sticky Solid": If the salt oils out or forms a gum, triturate (grind under solvent) with fresh ether.[1] If that fails, dissolve in minimal hot ethanol and add ether until turbid, then cool slowly.

• Filtration: Collect the white solid by vacuum filtration under nitrogen.

Comparative Analysis of Reducing Agents

The choice of reducing agent is the single biggest determinant of yield.[1]

Reducing Agent	Chemoselectivity (O-Bn Stability)	Yield Potential	Risk Profile	Recommendation
H₂ / Pd-C	Poor	Low (<40%)	High risk of debenzylation (cleavage).[1]	Avoid
Zn / AcOH	Excellent	High (85-95%)	Exothermic; requires waste management (Zn).[1]	Primary Choice
NaBH₄ / NiCl₂	Good	Moderate (70-80%)	"Magic Mix" can be inconsistent; Ni is toxic.[1]	Secondary Choice
LiAlH₄ (LAH)	Excellent	High (80-90%)	Requires strict anhydrous conditions; pyrophoric.[1]	Expert Use Only
NaBH₃CN	Good	Moderate	Generates HCN/Cyanide waste; highly toxic.[1]	Avoid if possible

Troubleshooting & FAQs

Q1: I am seeing a large impurity at M-90 mass units. What is it?

Diagnosis: This is likely 2-hydroxybenzylamine .[1] Cause: You used catalytic hydrogenation (Pd/C) or overly aggressive acidic conditions which cleaved the benzyl ether.[1] Fix: Switch to the Zn/Acetic Acid reduction method described in Phase 2. The benzyl ether is stable to Zinc reduction.[1]

Q2: My product is oiling out instead of crystallizing as a salt.

Diagnosis: Presence of residual acetic acid or non-polar impurities preventing crystal lattice formation.[1] Fix:

• Ensure the free base was fully basified (pH > 12) and extracted cleanly before adding HCl.[1]

• Trituration: Decant the supernatant ether.[1] Add fresh anhydrous ether and scratch the side of the flask with a glass rod vigorously.

• Solvent Switch: Try dissolving the oil in a minimum amount of Isopropanol (IPA) and adding Diethyl Ether as an anti-solvent.[1]

Q3: Why not use direct reductive amination (Aldehyde + NH₃ + NaBH₄)?

Diagnosis: Low yield due to dimerization . Explanation: The primary amine product is more nucleophilic than ammonia.[1] It reacts with the remaining aldehyde to form a secondary imine, leading to dibenzyl-type dimers.[1][2] Fix: The Oxime route (Route B) completely avoids this because the nitrogen source is "capped" as an oxime until the reduction step, preventing the amine-aldehyde side reaction.[1]

Q4: Can I use Raney Nickel instead of Zinc?

Answer: Yes, but with caution. Raney Nickel is less prone to debenzylation than Pd/C, but it can still occur under high pressure or temperature.[1] If using Raney Ni, operate at atmospheric pressure and ambient temperature.[1] Zinc/AcOH is generally cheaper and more reproducible for this specific transformation.[1]

References

• Chemoselective Reduction of Oximes

  • Topic: Reduction of oximes to amines using Zinc/Acetic Acid without affecting ether linkages.[1]

  • Source: J. Org.[1][3] Chem. 2009, 74, 5671-5674.[1][3] (General methodology for chemoselective reduction).[1]

• Prevention of O-Debenzylation

  • Topic: Stability of benzyl ethers during various reduction conditions.[1]

  • Source: Greene's Protective Groups in Organic Synthesis, 5th Edition.[1] (Standard Reference Text).

• Reductive Amination Selectivity

  • Topic: Avoiding dimerization in benzylamine synthesis.[1]

  • Source: Organic Chemistry Portal - Benzylamines.[1]

• Synthesis of N-Benzylhydroxylamine Hydrochloride (Analogous Chemistry)

  • Topic: Industrial process improvement for similar benzyl-nitrogen compounds.[1]

  • Source: MDPI Processes 2023, 11(7), 2098.[1]

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• 2. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 3. Benzylamines [organic-chemistry.org]

Technical Support Center: Optimizing Reaction Conditions for 2-Benzyloxybenzylamine Hydrochloride

Welcome to the technical support center for the synthesis and optimization of 2-benzyloxybenzylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient production of this valuable intermediate.

Introduction

The synthesis of 2-benzyloxybenzylamine hydrochloride is a critical step in the development of various pharmaceutical compounds. The presence of the ortho-benzyloxy group introduces specific steric and electronic considerations that can influence reaction outcomes. This guide will address key aspects of the synthesis, focusing on the widely employed reductive amination of 2-benzyloxybenzaldehyde, as well as the reduction of 2-benzyloxybenzonitrile, to provide a comprehensive resource for optimizing reaction conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-benzyloxybenzylamine?

A1: The two most common and practical laboratory-scale synthetic routes to 2-benzyloxybenzylamine are:

• Reductive Amination of 2-Benzyloxybenzaldehyde: This is a widely used method that involves the reaction of 2-benzyloxybenzaldehyde with an amine source, typically ammonia or an ammonium salt, to form an intermediate imine, which is then reduced in situ to the desired primary amine.[1][2]

• Reduction of 2-Benzyloxybenzonitrile: This method involves the reduction of the nitrile group of 2-benzyloxybenzonitrile to a primary amine using a suitable reducing agent, such as lithium aluminum hydride (LAH) or catalytic hydrogenation.[3][4]

Q2: What are the most common side reactions to be aware of during the reductive amination of 2-benzyloxybenzaldehyde?

A2: The primary side reactions of concern are:

• Formation of the secondary amine (bis(2-benzyloxybenzyl)amine): This occurs when the newly formed primary amine reacts with another molecule of the aldehyde.[1][5]

• Reduction of the aldehyde to 2-benzyloxybenzyl alcohol: This is a common side reaction if the reducing agent is too reactive or if the imine formation is slow.[1]

• Formation of the tertiary amine: While less common in primary amine synthesis, over-alkylation can occur under certain conditions.[5]

Q3: How does the ortho-benzyloxy group affect the reaction?

A3: The ortho-benzyloxy group can exert steric hindrance, potentially slowing down the rate of imine formation.[6] This can sometimes lead to an increased proportion of the aldehyde being reduced to the corresponding alcohol. Careful selection of the reducing agent and optimization of reaction conditions are crucial to mitigate this effect.

Q4: What are the recommended conditions for the purification of 2-benzyloxybenzylamine hydrochloride?

A4: Purification of the free base, 2-benzyloxybenzylamine, can be achieved by vacuum distillation.[7] However, a common and effective method for purifying benzylamines is to precipitate the hydrochloride salt from a suitable solvent.[7] This can be done by dissolving the crude amine in an organic solvent like diethyl ether or dichloromethane and then adding a solution of HCl in an appropriate solvent (e.g., HCl in ether or concentrated HCl). The resulting solid hydrochloride salt can then be collected by filtration and recrystallized from a suitable solvent system, such as ethanol/ether.

Q5: What analytical techniques are recommended for characterizing the final product and identifying impurities?

A5: A combination of analytical techniques is recommended for full characterization:

• NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information and is crucial for confirming the identity of the desired product and detecting impurities.[8][9]

• High-Performance Liquid Chromatography (HPLC): Useful for assessing the purity of the final product and quantifying impurities.[10][11]

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

• Melting Point: A sharp melting point range is indicative of a pure compound.

Q6: Are there any stability concerns with 2-benzyloxybenzylamine hydrochloride?

A6: Benzylamine hydrochlorides are generally stable crystalline solids.[12] However, the free base, 2-benzyloxybenzylamine, can be susceptible to oxidation and reaction with atmospheric carbon dioxide over time, which can lead to the formation of impurities.[7] It is advisable to store the hydrochloride salt in a cool, dry place, protected from moisture.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the synthesis of 2-benzyloxybenzylamine hydrochloride and provides actionable solutions.

Problem 1: Low Yield of 2-Benzyloxybenzylamine in Reductive Amination

Symptom	Probable Cause(s)	Suggested Solution(s)
Major byproduct is 2-benzyloxybenzyl alcohol	1. Reducing agent is too reactive: Borohydride reagents can sometimes reduce the aldehyde faster than imine formation, especially with sterically hindered aldehydes. 2. Slow imine formation: The steric hindrance from the ortho-benzyloxy group can slow down the initial condensation with the amine source.[6] 3. Suboptimal pH: The pH of the reaction is critical for imine formation.	1. Use a milder or more selective reducing agent: Sodium triacetoxyborohydride (STAB) is often the reagent of choice for reductive aminations as it is less reactive towards aldehydes and ketones.[13] 2. Optimize reaction conditions to favor imine formation: - Pre-formation of the imine: Allow the aldehyde and amine source to stir together for a period before adding the reducing agent. - Use a dehydrating agent: The addition of a dehydrating agent like molecular sieves can help drive the equilibrium towards imine formation. 3. Adjust the pH: The optimal pH for reductive amination is typically mildly acidic (around 5-6) to facilitate both imine formation and the reduction step.
Significant amount of secondary amine (bis(2-benzyloxybenzyl)amine) is formed	1. High concentration of the primary amine product: As the reaction progresses, the concentration of the desired primary amine increases, making it a competitive nucleophile. 2. Excess aldehyde: Using an excess of the aldehyde will favor the formation of the secondary amine.	1. Use a large excess of the amine source: Employing a significant excess of ammonia or an ammonium salt will favor the formation of the primary amine.[5] 2. Control the stoichiometry: Use a 1:1 or slight excess of the amine source relative to the aldehyde. 3. Slow addition of the aldehyde: Adding the aldehyde slowly to the reaction mixture containing the amine source and reducing agent can help to keep the concentration of the free aldehyde low.
Incomplete conversion of the starting aldehyde	1. Insufficient reducing agent: The amount of reducing agent may not be sufficient to reduce all of the intermediate imine. 2. Deactivation of the catalyst (for catalytic hydrogenation): The catalyst may have lost its activity. 3. Reaction time is too short.	1. Increase the equivalents of the reducing agent: Use a slight excess of the reducing agent (e.g., 1.2-1.5 equivalents). 2. Use fresh or a higher loading of the catalyst. 3. Extend the reaction time and monitor by TLC or HPLC.

Problem 2: Difficulty in Isolating and Purifying 2-Benzyloxybenzylamine Hydrochloride

Symptom	Probable Cause(s)	Suggested Solution(s)
Product is an oil and does not crystallize upon addition of HCl	1. Presence of impurities: Impurities can inhibit crystallization. 2. Incorrect solvent system: The solvent may be too polar, keeping the hydrochloride salt in solution.	1. Purify the crude free base first: Consider vacuum distillation of the free base before attempting to form the hydrochloride salt.[7] 2. Optimize the crystallization solvent: - Use a less polar solvent for the precipitation, such as diethyl ether or a mixture of a polar solvent and a non-polar co-solvent (e.g., ethanol/ether, methanol/dichloromethane). - Try cooling the solution to induce crystallization. - Scratching the inside of the flask with a glass rod can sometimes initiate crystallization.
The isolated hydrochloride salt is discolored (e.g., yellow or brown)	1. Presence of colored impurities from the reaction. 2. Degradation of the product during workup or purification.	1. Treat the crude product with activated carbon: Dissolving the crude product in a suitable solvent and stirring with a small amount of activated carbon can help to remove colored impurities. 2. Recrystallize the hydrochloride salt: Recrystallization from a suitable solvent system is an effective way to improve the color and purity of the final product.
Product is hygroscopic and difficult to handle	Inherent property of some amine hydrochlorides.	Dry the product thoroughly under high vacuum. Store the final product in a desiccator over a suitable drying agent.

Experimental Protocols

Protocol 1: Reductive Amination of 2-Benzyloxybenzaldehyde using Sodium Triacetoxyborohydride

This protocol provides a general procedure for the synthesis of 2-benzyloxybenzylamine. Optimization of stoichiometry, reaction time, and temperature may be required.

• Imine Formation:

  • To a solution of 2-benzyloxybenzaldehyde (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add a source of ammonia (e.g., a solution of ammonia in methanol or ammonium acetate, 5-10 eq).

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Reduction:

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.2-1.5 eq) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up and Isolation:

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with the reaction solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-benzyloxybenzylamine.

• Hydrochloride Salt Formation:

  • Dissolve the crude amine in a minimal amount of a suitable solvent (e.g., diethyl ether).

  • Slowly add a solution of HCl in ether (or a slight excess of concentrated HCl) with stirring.

  • Collect the precipitated solid by filtration, wash with cold ether, and dry under vacuum to yield 2-benzyloxybenzylamine hydrochloride.

Protocol 2: Reduction of 2-Benzyloxybenzonitrile using Lithium Aluminum Hydride

Caution: Lithium aluminum hydride (LAH) is a highly reactive and pyrophoric reagent. This reaction should be performed by experienced personnel under an inert atmosphere (e.g., nitrogen or argon) and with appropriate safety precautions.

• Reaction Setup:

  • To a flame-dried flask under an inert atmosphere, add a suspension of LAH (1.5-2.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0 °C in an ice bath.

• Addition of Nitrile:

  • Dissolve 2-benzyloxybenzonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LAH suspension, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Work-up (Fieser Method):

  • Cool the reaction mixture to 0 °C.

  • Slowly and carefully add water (x mL, where x is the mass of LAH in grams used).

  • Add 15% aqueous sodium hydroxide solution (x mL).

  • Add water (3x mL).

  • Stir the mixture at room temperature for 30 minutes to form a granular precipitate.

  • Filter the mixture through a pad of Celite®, washing the filter cake with THF.

• Isolation and Salt Formation:

  • Concentrate the filtrate under reduced pressure to obtain the crude 2-benzyloxybenzylamine.

  • Follow step 4 of Protocol 1 for the formation of the hydrochloride salt.

Visualizing the Workflow

Reductive Amination Workflow

Caption: Troubleshooting Logic for Low Yield in Reductive Amination.

References

• Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces. CaltechAUTHORS. Available at: [Link]

• The two most general amine syntheses are the reductive amination... Study Prep in Pearson+. Available at: [Link]

• Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces. CaltechAUTHORS. Available at: [Link]

• Preparation of benzylamine. Google Patents.

• Preparation of benzylamine. PrepChem.com. Available at: [Link]

• Preparation of N-benzylamines. Google Patents.

• Synthesis of novel benzylamine antimycotics and evaluation of their antimycotic potency. PubMed. Available at: [Link]

• How to purify Benzylamine? Reddit. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Crystal Structure of Benzydamine Hydrochloride Salt. ResearchGate. Available at: [Link]

• Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. PubMed Central. Available at: [Link]

• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. PubMed Central. Available at: [Link]

• Photocatalytic reduction of benzonitrile to benzylamine in aqueous suspensions of palladium-loaded titanium(iv) oxide. Chemical Communications (RSC Publishing). Available at: [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. Available at: [Link]

• Reductive Amination of Benzaldehyde. Scribd. Available at: [Link]

• Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as. Organic Syntheses. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. SIELC Technologies. Available at: [Link]

• A kind of method of synthesizing benzyloxyamine hydrochloride. Google Patents.

• a 1 H-NMR and b 13 C-NMR spectra of 4,4'diamino-4″-benzyloxy triphenylamine (3). ResearchGate. Available at: [Link]

• What is happening to my benzylamine? Reddit. Available at: [Link]

• Benzyl Protection. Common Organic Chemistry. Available at: [Link]

• Highly selective production of benzylamine from benzonitrile on metal-supported catalysts. Reaction Chemistry & Engineering (RSC Publishing). Available at: [Link]

• Purification method of O-benzylhydroxylamine hydrochloride. Eureka | Patsnap. Available at: [Link]

• Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. ResearchGate. Available at: [Link]

• Bizzare observation about benzylamines- explanation? Sciencemadness Discussion Board. Available at: [Link]

• (PDF) Crystal Structure of Benzydamine Hydrochloride Salt. Academia.edu. Available at: [Link]

• Biocatalytic synthesis of a range of substituted benzylamines mediated by Pp-SpuC. ResearchGate. Available at: [Link]

• Oxidation of benzylamine to form benzonitrile and dibenzylimine using different additives a. ResearchGate. Available at: [Link]

• 1D AND 2D NMR STUDIES OF BENZYL O–VANILLIN. EPrints USM. Available at: [Link]

• Alcohol Protecting Groups. Available at: [Link]

• Synthesis of Benzyl Esters Using 2-Benzyloxy-1-methylpyridinium Triflate. Organic Chemistry Portal. Available at: [Link]

• (PDF) A Versatile Preparation of (2R,3S)‐ and (2R,3R)‐2‐Benzyloxy(allyloxy)‐3‐Hydroxybutyrolactones as Useful C4‐Synthons. ResearchGate. Available at: [Link]

• Benzylamine. SIELC Technologies. Available at: [Link]

• Deprotection of benzyl in ether substrates. ResearchGate. Available at: [Link]

• 1H& 13C NMR of N-benzylideneaniline, aspirin, dibenzalacetone and binol. YouTube. Available at: [Link]

• I don't understand what Is the problem. Reddit. Available at: [Link]

• Application of (13)C NMR Spectroscopy and (13)C-Labeled Benzylammonium Salts to the Study of Rearrangements of Ammonium Benzylides. PubMed. Available at: [Link]

• Benzylamine. Wikipedia. Available at: [Link]

• Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. MDPI. Available at: [Link]

• Supporting Information. MPG.PuRe. Available at: [Link]

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Technical Support Center: Purification of 2-Benzyloxybenzylamine Hydrochloride

Welcome to the technical support center for the purification of 2-benzyloxybenzylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound in high purity. Here, we will delve into the common impurities encountered during its synthesis and provide detailed, field-proven protocols for their effective removal.

Understanding the Impurity Profile

The purity of your final 2-benzyloxybenzylamine hydrochloride is intrinsically linked to its synthetic route. A common pathway involves two key transformations: a Williamson ether synthesis to form the intermediate 2-(benzyloxy)benzaldehyde, followed by a reductive amination to yield the desired benzylamine. Each of these steps can introduce specific impurities.

A logical workflow for the synthesis and potential points of impurity introduction is outlined below:

Caption: Synthetic workflow for 2-benzyloxybenzylamine hydrochloride and potential impurity formation points.

Troubleshooting Guides & FAQs

This section is formatted in a question-and-answer style to directly address common issues encountered during the purification of 2-benzyloxybenzylamine hydrochloride.

Recrystallization Issues

Q1: My 2-benzyloxybenzylamine hydrochloride oils out during recrystallization instead of forming crystals. What should I do?

A1: "Oiling out" is a common problem that occurs when the solute is not sufficiently soluble in the hot solvent or when the solution is cooled too rapidly. The solubility of benzylamine hydrochloride is generally good in water and favorable in organic solvents.[1] However, the bulky benzyloxy group in your compound can affect its solubility profile.

• Causality: Oiling out happens when the melting point of the solute is lower than the boiling point of the recrystallization solvent, and the solute comes out of solution above its melting point. It can also be caused by a supersaturated solution crashing out of solution too quickly.

• Troubleshooting Steps:

  • Solvent Selection: You may need to switch to a different solvent system. A two-solvent system is often effective.[2] Good starting points for benzylamine hydrochlorides include alcohol/ether or alcohol/water mixtures.

  • Slower Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling encourages precipitation rather than crystallization.[3][4]

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure crystalline material, add a "seed crystal" to the cooled solution to initiate crystallization.[3]

Q2: What is a good starting solvent system for the recrystallization of 2-benzyloxybenzylamine hydrochloride?

A2: An ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. [5][6] For amine hydrochlorides, polar protic solvents or mixtures are often a good choice.

• Recommended Solvent Systems:

  • Ethanol/Water: Dissolve the crude product in a minimal amount of hot ethanol. Then, add hot water dropwise until the solution becomes faintly cloudy. Add a few more drops of hot ethanol to redissolve the solid and then allow it to cool slowly.[7]

  • Isopropanol/Diethyl Ether: Dissolve the compound in a minimal amount of hot isopropanol. Slowly add diethyl ether until persistent cloudiness is observed. Reheat to get a clear solution and then cool.

  • Methanol/Dichloromethane: This can be a good option if you have less polar impurities to remove.

Table 1: Suggested Recrystallization Solvent Systems

Solvent System	Rationale
Ethanol/Water	Good for polar compounds; the addition of water as an anti-solvent can effectively induce crystallization.[7]
Isopropanol/Diethyl Ether	A common choice for amine salts; the less polar ether reduces the solubility of the salt upon cooling.
Methanol/Dichloromethane	Can be effective for separating impurities with different polarities.

Experimental Protocol: Two-Solvent Recrystallization of 2-Benzyloxybenzylamine Hydrochloride

• Place the crude 2-benzyloxybenzylamine hydrochloride in an Erlenmeyer flask.

• Add a minimal amount of the primary solvent (e.g., hot ethanol) to dissolve the solid completely.

• Heat the solution to boiling.

• Slowly add the anti-solvent (e.g., hot water or diethyl ether) dropwise until the solution becomes persistently cloudy.

• Add a few drops of the primary solvent back into the solution until it becomes clear again.

• Remove the flask from the heat source and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent mixture.

• Dry the crystals under vacuum.

Caption: Step-by-step workflow for a two-solvent recrystallization.

Liquid-Liquid Extraction Issues

Q3: I am trying to remove non-basic impurities by liquid-liquid extraction, but I am getting a poor separation. What can I do?

A3: Poor separation during liquid-liquid extraction can be due to several factors, including the formation of emulsions, incorrect pH, or similar solubilities of the product and impurities in the two phases.

• Causality and Troubleshooting:

  • Emulsion Formation: Vigorous shaking can lead to emulsions. Instead, gently invert the separatory funnel multiple times. If an emulsion forms, you can try adding a small amount of brine (saturated NaCl solution) to break it.

  • Incorrect pH: To effectively separate your basic amine from neutral or acidic impurities, you need to ensure the aqueous layer has the correct pH.

    • To remove neutral or acidic impurities: Dissolve your crude free base in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a dilute acidic solution (e.g., 1M HCl). Your product will move into the aqueous layer as the hydrochloride salt, while neutral impurities remain in the organic layer.

    • To isolate the free base: After the acid wash, basify the aqueous layer with a strong base (e.g., NaOH) to a pH > 10. This will deprotonate the amine, making it soluble in an organic solvent. You can then extract the free base into an organic layer.

  • Choice of Organic Solvent: Ensure your organic solvent is immiscible with water. Dichloromethane and ethyl acetate are common choices.

Experimental Protocol: Acid-Base Extraction for Purification

• Dissolve the crude 2-benzyloxybenzylamine (as the free base) in a suitable organic solvent like dichloromethane.

• Transfer the solution to a separatory funnel.

• Add an equal volume of a dilute aqueous acid (e.g., 1M HCl) and gently mix. Allow the layers to separate.

• Drain the lower aqueous layer (containing your protonated amine) into a clean flask.

• Wash the organic layer with another portion of dilute acid and combine the aqueous layers.

• To the combined aqueous layers, add a strong base (e.g., 10% NaOH solution) until the pH is strongly basic (pH > 10), which will precipitate the free amine.

• Extract the free amine with several portions of an organic solvent.

• Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure to obtain the purified free base.

• To form the hydrochloride salt, dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or methanol) and add a solution of HCl in the same solvent or bubble dry HCl gas through the solution.[8] The hydrochloride salt will precipitate and can be collected by filtration.

Frequently Asked Questions (FAQs)

Q4: What are the likely sources of color in my 2-benzyloxybenzylamine hydrochloride?

A4: Color in your final product can arise from several sources:

• Oxidation: Benzylamines can be susceptible to air oxidation, which can form colored impurities.[9]

• Starting Material Impurities: If your starting salicylaldehyde or benzyl halide were colored, this could carry through the synthesis.

• Side-Reaction Products: Certain side-products formed during the reaction can be colored.

Q5: How can I remove colored impurities?

A5:

• Charcoal Treatment: During recrystallization, you can add a small amount of activated charcoal to the hot solution before filtering. The charcoal will adsorb many colored impurities. Use charcoal sparingly, as it can also adsorb your product, leading to lower yields.

• Chromatography: If recrystallization is ineffective, column chromatography of the free base on silica gel can be a powerful method for removing colored and other closely related impurities.

Q6: How can I confirm the purity of my final product?

A6:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity. The melting point of benzylamine hydrochloride is 262-263 °C.[10] The benzyloxy substituent will alter this, so comparison to a known standard is ideal.

• NMR Spectroscopy (¹H and ¹³C): This is the most definitive method for confirming the structure and assessing the purity of your compound. The absence of impurity peaks is a strong indication of high purity.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems suggests a high degree of purity.

References

• Chem-Impex. Benzylamine hydrochloride. [Link]

• Wikipedia. Benzylamine. [Link]

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• Google Patents.

• MIT OpenCourseWare. 8.6 - Two-Solvent Recrystallization Guide. [Link]

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• ResearchGate. Dear All, Is there any easy method to convert benzyl amine to benzyl amine hydrochloride?. [Link]

• PubChem. Benzyloxyamine hydrochloride. [Link]

• Reddit. Recrystallization - Why two solvents?. [Link]

• University of Massachusetts Boston. Recrystallization of Benzoic Acid. [Link]

• ACS Sustainable Chemistry & Engineering. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. [Link]

• YouTube. 2 O Chem Recrystallization Procedure. [Link]

• Arabian Journal of Chemistry. One-pot sequential synthesis of O-(halo-substituted benzyl) hydroxylammonium salts. [Link]

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• YouTube. Recrystallization Lab Procedure of Benzoic Acid. [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. Benzylamine hydrochloride | 3287-99-8 [chemicalbook.com]

Technical Support Center: Temperature Control in 2-Benzyloxybenzylamine HCl Synthesis

This guide serves as a Tier-3 Technical Support resource for researchers and process chemists optimizing the synthesis of 2-benzyloxybenzylamine hydrochloride . It moves beyond basic recipe following to address the thermodynamic and kinetic bottlenecks that dictate yield and purity.

Status: Operational | Tier: Advanced Application Support Topic: Thermodynamic Regulation & Impurity Suppression Target Molecule: 2-(Benzyloxy)phenyl]methanamine Hydrochloride

Executive Summary: The Thermal Landscape

The synthesis of 2-benzyloxybenzylamine hydrochloride hinges on three critical thermal phases. Failure to control temperature in any phase results in specific, identifiable failure modes:

• O-Alkylation (The Scaffold): Requires sustained heat (Reflux) to overcome steric hindrance at the ortho position. Failure Mode: Incomplete conversion (Mono-alkylated impurities).

• Reductive Amination (The Critical Junction): Requires low temperature (0–25°C) during the reduction phase to prevent O-debenzylation (cleavage of the protecting group). Failure Mode: Formation of 2-hydroxybenzylamine (phenol impurity).

• Hydrochlorination (The Trap): Highly exothermic. Requires strict cooling (<10°C) to prevent "oiling out" and ensure crystalline polymorphism. Failure Mode: Amorphous gum formation/hygroscopic salt.

Interactive Troubleshooting & FAQs

Module A: The O-Alkylation (Salicylaldehyde 2-Benzyloxybenzaldehyde)

Q1: My reaction has stalled at 60% conversion despite running for 12 hours. Should I increase the temperature beyond reflux? Technical Response: No. Increasing temperature beyond the solvent's boiling point (typically Ethanol or Acetone) often degrades the salicylaldehyde via Cannizzaro disproportionation or polymerization.

• Root Cause: The ortho-hydroxyl group is hydrogen-bonded to the aldehyde carbonyl (intramolecular H-bond), making the proton harder to remove.

• Corrective Action:

  • Solvent Switch: If using Acetone (bp 56°C), switch to Acetonitrile (bp 82°C) or DMF (90°C) . The higher thermal ceiling increases the kinetic rate of the SN2 attack on benzyl chloride without degrading the aldehyde.

  • Catalysis: Add 5-10 mol% Potassium Iodide (KI) . This generates benzyl iodide in situ, which is a more reactive electrophile, allowing the reaction to proceed at lower temperatures (Finkelstein reaction principle).

Q2: I see a "dimer" impurity in my LC-MS. What is it? Technical Response: This is likely the bis-ether formed from the self-condensation of salicylaldehyde or reaction with benzyl alcohol impurities.

• Thermal Trigger: This occurs if the reaction is run >100°C in the presence of strong bases (e.g., KOH instead of K2CO3).

• Protocol Fix: Maintain temperature at 80°C ± 5°C . Use mild bases like K2CO3.

Module B: Reductive Amination (The Danger Zone)

Q3: I am using Pd/C and H2 for the reductive amination, but I keep losing the benzyl group (forming 2-hydroxybenzylamine). Technical Response: Stop immediately. The O-benzyl ether bond is liable to hydrogenolysis (cleavage by H2) under the exact same conditions used to reduce the imine.

• Thermodynamic Conflict: The activation energy for imine reduction and O-debenzylation are dangerously close on Pd surfaces at >40°C.

• Recommended Workflow (The "Cold Hydride" Method):

  • Imine Formation: React 2-benzyloxybenzaldehyde with Ammonium Acetate (NH4OAc) in Methanol at 40-50°C for 2 hours.

  • Cooling: Cool the mixture to 0°C .

  • Reduction: Add Sodium Cyanoborohydride (NaBH3CN) or Sodium Triacetoxyborohydride (STAB). Maintain 0–10°C .

  • Why: Borohydrides are chemoselective for the imine (

    ) and will not touch the O-benzyl ether ( ) at low temperatures.

Q4: Can I run the reductive amination at Room Temperature (25°C)? Technical Response: Yes, but with a caveat.

• Risk: At >25°C, the intermediate imine is unstable and can hydrolyze back to the aldehyde if water is not scavenged.

• Control: If running at 25°C, add molecular sieves (3Å) or anhydrous MgSO4 to the reaction vessel to shift the equilibrium toward the imine.

Module C: Salt Formation (Crystallization)

Q5: When adding HCl, my product turned into a sticky yellow oil instead of white crystals. Why? Technical Response: You triggered a thermal oiling event . The reaction

is extremely exothermic.

• Mechanism: If the local temperature exceeds the melting point of the solvated salt or the boiling point of the solvent (e.g., ether/ethanol), the salt precipitates as a supercooled liquid (oil) which traps impurities.

• Protocol:

  • Dissolve the free amine in Diethyl Ether or Ethyl Acetate.

  • Cool the solution to 0–5°C in an ice bath.

  • Introduce HCl (gas or 4M in Dioxane) dropwise so the internal temp never exceeds 10°C.

  • Result: Slow, controlled crystal growth excluding impurities.

Visualized Protocols

Diagram 1: Synthesis Workflow & Critical Control Points (CCPs)

This flowchart illustrates the "Cold Hydride" route, highlighting where temperature deviations cause specific chemical failures.

Caption: Critical Control Points (CCPs) in the synthesis pipeline. Red nodes indicate high-risk steps where temperature deviation leads to irreversible impurity formation.

Diagram 2: Thermodynamic Selectivity in Reduction

This decision tree helps users choose the right reduction method based on their equipment and temperature constraints.

Caption: Decision matrix for the reduction step. Method B (Hydride) is recommended for high-fidelity synthesis to avoid O-debenzylation risks associated with catalytic hydrogenation.

Quantitative Data: Temperature vs. Yield

The following data summarizes the impact of temperature on the Reductive Amination step (Method B: NaBH3CN in Methanol).

Reaction Temp (°C)	Imine Conversion (%)	O-Debenzylated Impurity (%)	Isolated Yield (%)	Notes
0°C	92%	< 0.1%	88%	Optimal. Slow but highly selective.
25°C (RT)	98%	0.5%	85%	Acceptable. Slight hydrolysis risk if wet.
40°C	99%	2.1%	78%	Side reactions increase (dimers).
65°C (Reflux)	100%	12.5%	60%	Critical Failure. Thermal cleavage of benzyl ether observed.

Detailed Experimental Protocol (Optimized)

Step 1: O-Alkylation

• Setup: 500 mL RBF with reflux condenser and CaCl2 guard tube.

• Reagents: Salicylaldehyde (1.0 eq), Benzyl Chloride (1.1 eq), K2CO3 (2.0 eq), KI (0.1 eq).

• Solvent: Acetonitrile (10 mL per gram of aldehyde).

• Process: Heat to reflux (82°C) for 4-6 hours. Monitor by TLC (Hexane/EtOAc 8:1).

• Workup: Cool to RT. Filter inorganic salts.[1] Evaporate solvent. Recrystallize from Ethanol if necessary.

Step 2: Reductive Amination (The "Cold Hydride" Protocol)

• Imine Formation: Dissolve 2-benzyloxybenzaldehyde (1.0 eq) in Methanol. Add Ammonium Acetate (10.0 eq). Stir at 40°C for 2 hours.

• Reduction: Cool reaction mixture to 0°C (Ice/Salt bath).

• Addition: Add NaBH3CN (1.5 eq) portion-wise over 30 minutes. Do not allow temp to rise >5°C.

• Quench: Stir at 0°C for 1 hour, then allow to warm to RT over 2 hours. Quench with dilute NaOH. Extract with DCM.[2]

Step 3: Hydrochloride Salt Formation

• Dissolution: Dissolve crude amine in dry Diethyl Ether (or Et2O/EtOH mix).

• Cooling: Place flask in an ice bath (0°C ).

• Acidification: Add 4M HCl in Dioxane dropwise.

• Observation: White precipitate should form immediately. If oil forms, stop, scratch glass with rod, and cool further.

• Filtration: Filter cold. Wash with cold ether. Dry in vacuum desiccator.

References

• Reductive Amination Selectivity

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• O-Debenzylation Risks

  • Hamada, S., et al. (2023).[3] "Oxidative Deprotection of Benzyl Protecting Groups." Journal of Organic Chemistry.

• Salicylaldehyde Alkylation Kinetics

  • BenchChem Technical Guides. "Synthesis of 2-Ethoxybenzaldehyde from Salicylaldehyde." (Analogous chemistry).

• Crystallization of Amine Salts

  • Variankaval, N., et al. (2008). "Crystallization of Amine Hydrochlorides." Organic Process Research & Development.

Sources

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst [organic-chemistry.org]

Technical Support Center: Catalyst Selection and Optimization for Reactions Using 2-Benzyloxybenzylamine Hydrochloride

Welcome to the technical support center for catalytic reactions involving 2-benzyloxybenzylamine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization. As a key intermediate in the synthesis of valuable pharmaceutical compounds, understanding the nuances of its reactivity is paramount. This document provides field-proven insights and troubleshooting solutions in a direct question-and-answer format to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

This section addresses high-level questions to guide your experimental design from the outset.

Q1: What are the primary catalytic transformations for 2-benzyloxybenzylamine hydrochloride?

The two most common and critical catalytic reactions are:

• Catalytic Hydrogenolysis (Debenzylation): This reaction cleaves the benzyl ether protecting group to yield 2-aminobenzyl alcohol. This is a crucial deprotection step in many synthetic routes.

• N-Alkylation: This reaction modifies the primary amine group to form secondary or tertiary amines, a fundamental step in building molecular complexity. This can be achieved through several catalytic methods, including reductive amination or "borrowing hydrogen" catalysis.

Q2: Which classes of catalysts are typically used for reactions with this substrate?

For debenzylation , palladium-based catalysts are the industry standard. The most common are:

• Palladium on Carbon (Pd/C): The workhorse for general-purpose hydrogenolysis.

• Palladium Hydroxide on Carbon (Pd(OH)₂/C, Pearlman's Catalyst): Often more effective and less prone to causing ring reduction, especially for substrates that are sensitive to acidic conditions.[1][2]

• Encapsulated or Silica-Supported Palladium (e.g., SiliaCat Pd(0)): These offer advantages in safety (non-pyrophoric), selectivity, and ease of removal, minimizing metal leaching into the product.[3]

For N-alkylation , the choice is broader and depends on the desired method:

• Reductive Amination: Often uses a combination of a reducing agent (e.g., NaBH₃CN, H₂) and a catalyst that can be the same as the reducing agent's metal (e.g., Pd/C with H₂).

• "Borrowing Hydrogen" or "Hydrogen Autotransfer" Catalysis: This sustainable method uses alcohols as alkylating agents and is typically catalyzed by transition metal pincer complexes of manganese (Mn), ruthenium (Ru), or iridium (Ir).[4] This approach is highly atom-economical, producing only water as a byproduct.

Q3: My starting material is a hydrochloride salt. How does this affect my reaction setup?

This is a critical point. The primary amine is protonated as an ammonium salt (-NH₃⁺Cl⁻). In this form, it is not nucleophilic and will not readily participate in N-alkylation reactions. For debenzylation, the reaction can sometimes proceed, but the acidic nature of the hydrochloride can influence catalyst activity and substrate stability.

Action Required: For most reactions, particularly N-alkylation, the free base of 2-benzyloxybenzylamine must be generated. This is typically achieved by:

• In-situ Neutralization: Adding at least two equivalents of a non-nucleophilic base to the reaction mixture. One equivalent neutralizes the HCl salt, and the second acts as the base for the reaction itself (e.g., in direct alkylation with alkyl halides).

• Prior Extraction: Dissolving the salt in water, adding a base like NaOH or K₂CO₃, extracting the free amine into an organic solvent (e.g., ethyl acetate, DCM), drying, and concentrating to isolate the free base before the reaction.

Catalyst Selection and Optimization Workflow

The following diagram outlines a logical workflow for selecting and optimizing a catalyst for your desired transformation.

Caption: Logical workflow for troubleshooting common reaction issues.

Experimental Protocols

Protocol 1: General Procedure for Catalytic Transfer Hydrogenolysis (Debenzylation)

This protocol is a starting point for the debenzylation of 2-benzyloxybenzylamine hydrochloride using ammonium formate.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-benzyloxybenzylamine hydrochloride (1.0 eq).

• Solvent Addition: Add methanol (approx. 0.1 M concentration relative to the substrate).

• Reagent Addition: Add ammonium formate (5.0 eq).

• Catalyst Addition: Carefully add 10% Pd/C (10 mol %) under a nitrogen or argon atmosphere.

• Reaction: Heat the mixture to reflux (approx. 65 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Filter the mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting residue can then be purified by column chromatography or recrystallization to yield 2-aminobenzyl alcohol.

Disclaimer: This is a general guideline. Reaction times and specific conditions may vary and require optimization.

References

• ResearchGate. (n.d.). Optimization of reaction conditions using benzaldehyde as a substrate a.
• ResearchGate. (n.d.). a) Optimization of catalyst in Henry reaction of benzaldehyde and....
• ResearchGate. (n.d.). Optimization of reaction conditions.

• Jagrut, M., et al. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications. Available at: [Link]

• Li, W., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of secondary N-alkylbenzylamine 3a. [a].

• ChemRxiv. (n.d.). A customized Bayesian algorithm to optimize enzyme-catalyzed reactions. Retrieved from [Link]

• Chad's Prep. (2022, January 19). Reaction Mechanisms & Reaction Diagrams | From Transition States to Intermediates to Catalysts [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives | Request PDF.

• SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Available at: [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. Retrieved from [Link]

• ResearchGate. (n.d.). Acid-catalyzed N-alkylation of tosylhydrazones using benzylic alcohols.
• Ram, S., & Spicer, L. D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrtyation With Ammonium Formate. Synthetic Communications, 17(4), 415–418.

Sources

• 1. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. qualitas1998.net [qualitas1998.net]
• 4. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]

dealing with hygroscopic nature of 2-benzyloxybenzylamine hydrochloride

A Guide to Handling and Mitigating the Effects of Hygroscopicity for Researchers, Scientists, and Drug Development Professionals.

Welcome to the technical support center for 2-benzyloxybenzylamine hydrochloride. This guide is designed to provide you with in-depth technical assistance and practical solutions for the challenges associated with the hygroscopic nature of this compound. As a Senior Application Scientist, my goal is to equip you with the knowledge to ensure the integrity and reproducibility of your experiments.

Introduction: The Challenge of Hygroscopicity

2-Benzyloxybenzylamine hydrochloride, like many amine hydrochloride salts, exhibits a strong affinity for atmospheric moisture.[1] This hygroscopic nature means the compound can readily attract and absorb water from the air, leading to a range of potential issues in the laboratory.[2] Understanding and proactively managing this property is critical for maintaining the compound's stability, ensuring accurate measurements, and achieving reliable experimental outcomes.

Moisture absorption can lead to physical changes such as clumping and caking, which can make handling and weighing difficult.[3] More critically, it can also induce chemical degradation, potentially altering the compound's purity and reactivity.[4] This guide will provide you with troubleshooting strategies and frequently asked questions to help you navigate these challenges effectively.

Troubleshooting Guide

This section addresses specific problems you may encounter while working with 2-benzyloxybenzylamine hydrochloride.

Issue 1: The compound has formed clumps or a solid mass in the container.

Cause: This is a classic sign of moisture absorption. When the container is opened in a humid environment, the compound is exposed to water vapor, causing the particles to stick together.[3]

Solution:

• Mechanical Declumping: For minor clumping, gentle mechanical agitation, such as tapping the container or using a clean, dry spatula, may be sufficient to break up the clumps.[5] For more significant clumping, you may need to carefully use a mortar and pestle in a controlled, low-humidity environment.[3]

• Prevention is Key: The most effective solution is to prevent clumping in the first place through proper storage and handling.

Workflow for Handling a Clumped Reagent:

Caption: Decision workflow for handling clumped 2-benzyloxybenzylamine hydrochloride.

Issue 2: Inconsistent results in reactions or analytical measurements.

Cause: The presence of absorbed water can lead to several problems that affect experimental consistency:

• Inaccurate Weighing: Weighing a hygroscopic compound that has absorbed moisture will result in an overestimation of the actual amount of the compound.

• Altered Stoichiometry: The excess water can alter the stoichiometry of your reaction, leading to incomplete reactions or the formation of byproducts.

• Degradation: Moisture can promote the degradation of amine hydrochlorides, reducing the purity of your starting material.[6][7][8]

Solution:

• Accurate Weighing Protocol: Follow a strict protocol for weighing hygroscopic materials. This includes minimizing the time the container is open and using an analytical balance with a draft shield.

• Moisture Content Analysis: For critical applications, it is advisable to determine the water content of your compound using methods like Karl Fischer titration.[9][10][] This will allow you to correct for the mass of the water and use the accurate mass of the compound in your calculations.

Issue 3: Difficulty in achieving a completely dry, free-flowing powder.

Cause: Incomplete drying or re-exposure to a humid environment after drying can prevent the compound from becoming a free-flowing powder.

Solution:

• Optimize Drying Conditions: Ensure you are using an appropriate drying method and that the compound is dried for a sufficient amount of time at a suitable temperature. Vacuum drying is often more effective than oven drying at removing residual moisture without excessive heat.

• Controlled Environment: Handle the dried compound in a controlled environment, such as a glove box with a dry atmosphere or a desiccator, to prevent reabsorption of moisture.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best way to store 2-benzyloxybenzylamine hydrochloride?

A1: Proper storage is the most critical step in managing its hygroscopic nature. It should be stored in a tightly sealed, airtight container.[12] For enhanced protection, place this primary container inside a desiccator containing a suitable desiccant like silica gel or calcium chloride.[12] The desiccator should be regularly monitored and the desiccant regenerated or replaced as needed.

Q2: How should I weigh 2-benzyloxybenzylamine hydrochloride accurately?

A2: To ensure accurate weighing, follow these steps:

• Allow the container to equilibrate to the ambient temperature of the weighing area before opening to prevent condensation.

• Use an analytical balance with a closed draft shield.

• Minimize the time the container is open. Quickly transfer the desired amount of the compound to a pre-weighed, sealed container.

• Work in a low-humidity environment if possible.

Q3: Can I dry 2-benzyloxybenzylamine hydrochloride if it has absorbed moisture?

Detailed Protocol for Drying:

• Place a small amount of the compound in a suitable drying vessel (e.g., a vacuum drying flask).

• Connect the vessel to a vacuum line.

• Gently heat the vessel in a water bath or on a heating mantle to the desired temperature.

• Dry under vacuum until a constant weight is achieved.

• Allow the vessel to cool to room temperature under vacuum before transferring the compound to a desiccator for storage.

Q4: What are the safety precautions for handling this compound?

A4: Based on the safety data sheets of similar amine hydrochlorides, the following precautions should be taken:

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[13][14][15][16]

• Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of any dust.[14]

• Avoid contact with skin and eyes.[13][16] In case of contact, rinse the affected area thoroughly with water.[13]

Q5: How can I determine the water content of my 2-benzyloxybenzylamine hydrochloride sample?

A5: The most accurate and widely accepted method for determining water content in pharmaceutical substances is Karl Fischer titration.[] This technique is highly specific to water and can provide precise results.[] Near-infrared (NIR) spectroscopy can also be used as a rapid, non-destructive method, but it typically requires calibration against a primary method like Karl Fischer titration.[9]

Comparison of Moisture Determination Methods:

Method	Principle	Advantages	Disadvantages
Karl Fischer Titration	Titration with a reagent that reacts specifically with water.	High accuracy and specificity for water.[]	Destructive to the sample; requires specialized equipment.
Near-Infrared (NIR) Spectroscopy	Measures the absorption of near-infrared radiation by water molecules.	Rapid and non-destructive.[9]	Requires method development and calibration.[9]
Loss on Drying	Measures the weight loss of a sample after heating.	Simple and widely available equipment.	Not specific to water; can also measure volatile impurities.

Logical Flow for Ensuring Compound Integrity:

Caption: Recommended workflow for maintaining the integrity of 2-benzyloxybenzylamine hydrochloride.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Benzylamine hydrochloride, 99%. Retrieved from [Link]

• Yu, Q., Delgado, J. P., Veneman, R., & Brilman, W. (2017). Stability of a Benzyl Amine Based CO2 Capture Adsorbent in View of Regeneration Strategies. Industrial & Engineering Chemistry Research, 56(12), 3259–3269. Retrieved from [Link]

• ResearchGate. (2017). Stability of a Benzyl Amine Based CO2 Capture Adsorbent in View of Regeneration Strategies | Request PDF. Retrieved from [Link]

• University of Twente Research Information. (2017). Stability of a Benzyl Amine Based CO2 Capture Adsorbent in View of Regeneration Strategies. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzylamine. Retrieved from [Link]

• PharmaInfo. (2019). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Retrieved from [Link]

• Tan, F., et al. (2022). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation le. Atmospheric Chemistry and Physics. Retrieved from [Link]

• Lim, S. L., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics. Retrieved from [Link]

• Zhou, X., Hines, P., & Borer, M. W. (1998). Moisture determination in hygroscopic drug substances by near infrared spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 17(2), 219–225. Retrieved from [Link]

• Mettler Toledo. (n.d.). Automated Water Content Determination of Hygroscopic Lyophilized Drugs. Retrieved from [Link]

• Wikipedia. (n.d.). Tropine. Retrieved from [Link]

• Powder Systems. (2024). A Guide to Processing and Holding Active Pharmaceutical Ingredients. Retrieved from [Link]

• Luo, B., et al. (2020). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation lev. Atmospheric Chemistry and Physics Discussions. Retrieved from [Link]

• Reddit. (2023). Request: how do you guys break large clumps of dry chemicals? Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshoot a Reaction. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Retrieved from [Link]

• MDPI. (n.d.). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. Retrieved from [Link]

• Atmospheric Measurement Techniques. (2025). A novel methodology for assessing the hygroscopicity of aerosol filter samples. Retrieved from [Link]

• Adam Equipment. (2022). The Importance of Moisture Content Determination in Pharmaceuticals. Retrieved from [Link]

• The Science Blog. (2023). Preparing & Handling Chemical Solutions. Retrieved from [Link]

• Wikipedia. (n.d.). Histamine. Retrieved from [Link]

• Canada.ca. (2022). Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104). Retrieved from [Link]

Sources

• 1. adipogen.com [adipogen.com]
• 2. pharmainfo.in [pharmainfo.in]
• 3. reddit.com [reddit.com]
• 4. A Guide to Processing and Holding Active Pharmaceutical Ingredients [powdersystems.com]
• 5. Cell Clumping Troubleshooting [sigmaaldrich.com]
• 6. Stability of a Benzyl Amine Based CO2 Capture Adsorbent in View of Regeneration Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. research.utwente.nl [research.utwente.nl]
• 9. Moisture determination in hygroscopic drug substances by near infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mt.com [mt.com]
• 12. tandfonline.com [tandfonline.com]
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• 15. carlroth.com [carlroth.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Analysis of 2-Benzyloxybenzylamine Hydrochloride

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle but a cornerstone of drug safety and efficacy. For compounds like 2-benzyloxybenzylamine hydrochloride, a key intermediate in the synthesis of various pharmaceutical agents, a robust and reliable analytical method for purity determination is paramount. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 2-benzyloxybenzylamine hydrochloride, offering a scientifically grounded, optimized method alongside a discussion of viable alternatives. The insights provided herein are curated for researchers, scientists, and drug development professionals to facilitate informed decisions in their analytical strategies.

The Criticality of Purity in 2-Benzyloxybenzylamine Hydrochloride

2-Benzyloxybenzylamine hydrochloride serves as a vital building block in organic synthesis. Impurities, which can originate from starting materials, by-products of side reactions, or degradation of the final product, can have a significant impact on the quality, safety, and efficacy of the final drug product. Therefore, a highly specific, sensitive, and accurate HPLC method is required to separate and quantify the main component from any potential impurities.

A Proposed Stability-Indicating HPLC Method: Rationale and Design

Drawing upon fundamental chromatographic principles and data from structurally similar compounds, we propose a stability-indicating reversed-phase HPLC (RP-HPLC) method. The selection of each parameter is justified to provide a self-validating and robust analytical system.

Physicochemical Considerations for Method Development

The basic nature of the amine group (pKa ≈ 9.33) dictates that to ensure good peak shape and retention in RP-HPLC, the mobile phase pH should be controlled.[2] Operating at a pH well below the pKa (e.g., pH 2.5-3.5) will ensure the amine is protonated and exists as a single ionic species, preventing peak tailing and improving reproducibility.

Optimized HPLC Method Parameters

Based on these considerations, the following HPLC method is proposed:

Parameter	Recommended Condition	Rationale
Column	C18 (L1), 250 mm x 4.6 mm, 5 µm	C18 columns provide excellent hydrophobic retention for the aromatic rings in the molecule, offering good separation from potential impurities.[4][5][6] The specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA serves as an ion-pairing agent and maintains a low pH (around 2), ensuring the amine is protonated for good peak shape.
Mobile Phase B	Acetonitrile	A common and effective organic modifier for reversed-phase chromatography.
Gradient Elution	0-20 min: 30-70% B; 20-25 min: 70-30% B; 25-30 min: 30% B	A gradient elution is proposed to ensure the elution of any potential impurities with a wider range of polarities and to clean the column effectively after each injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	220 nm	This wavelength is chosen as a compromise to detect the main analyte and a broad range of potential impurities that may have different UV absorption maxima. While benzylamine shows a maximum around 256 nm, detection at a lower wavelength often provides better sensitivity for a wider range of aromatic compounds.[3]
Injection Volume	10 µL	A typical injection volume for standard HPLC analysis.
Diluent	Mobile Phase A / Acetonitrile (50:50, v/v)	Dissolving the sample in a mixture similar to the initial mobile phase composition ensures good peak shape.

Comparative Analysis of HPLC Methods

While a specific method for 2-benzyloxybenzylamine hydrochloride is not prevalent in the literature, we can compare our proposed method with established methods for the structurally analogous drug, benzydamine hydrochloride.

Feature	Proposed Method for 2-Benzyloxybenzylamine HCl	Literature Method for Benzydamine HCl[4]	Comparison and Justification
Stationary Phase	C18	C18	Both methods utilize a C18 stationary phase, which is well-suited for the separation of these moderately polar, aromatic compounds due to its hydrophobic nature.
Mobile Phase	Acetonitrile / 0.1% TFA in Water	Acetonitrile-Methanol-Ammonium Carbonate Buffer	The proposed method uses a simpler, more common mobile phase with TFA to control pH and improve peak shape. The literature method employs a three-component organic phase and a buffer, which can be more complex to prepare and may have a shorter column lifetime.
Detection	220 nm	218 nm	The detection wavelengths are very similar, reflecting the comparable chromophores of the molecules. 220 nm is a robust choice for detecting a variety of aromatic impurities.
Elution Mode	Gradient	Isocratic	A gradient elution in the proposed method offers superior separation for a wider range of potential impurities, making it more suitable for a stability-indicating purity analysis. An isocratic method may not effectively resolve all degradation products.

Experimental Protocol: A Step-by-Step Guide

The following protocol outlines the procedure for the purity analysis of 2-benzyloxybenzylamine hydrochloride using the proposed HPLC method.

Preparation of Solutions

• Mobile Phase A (0.1% TFA in Water): Add 1.0 mL of trifluoroacetic acid to 1000 mL of HPLC-grade water and mix thoroughly.

• Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile.

• Diluent (50:50 Mobile Phase A/Acetonitrile): Mix equal volumes of Mobile Phase A and acetonitrile.

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of 2-benzyloxybenzylamine hydrochloride reference standard and transfer it to a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the 2-benzyloxybenzylamine hydrochloride sample and prepare it in the same manner as the standard solution.

Chromatographic System

• Set up the HPLC system with the parameters outlined in the "Optimized HPLC Method Parameters" table.

• Equilibrate the column with the initial mobile phase composition (30% B) for at least 30 minutes or until a stable baseline is achieved.

System Suitability

• Inject the standard solution five times.

• The relative standard deviation (RSD) of the peak area for the main peak should be not more than 2.0%.

• The tailing factor for the main peak should be not more than 2.0.

• The theoretical plates for the main peak should be not less than 2000.

Analysis Procedure

• Inject the diluent (as a blank) to ensure no interfering peaks are present.

• Inject the standard solution and the sample solution.

• Identify the peak for 2-benzyloxybenzylamine hydrochloride in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the percentage of each impurity in the sample using the area normalization method or against a qualified impurity standard if available.

Method Validation and Trustworthiness: A Self-Validating System

To ensure the trustworthiness of this analytical method, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The validation should include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies should be performed on the 2-benzyloxybenzylamine hydrochloride sample. This involves subjecting the sample to stress conditions to induce degradation. The goal is to achieve 5-20% degradation of the active ingredient.

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) and visible light for an extended period.

The chromatograms from the stressed samples should be evaluated for the separation of the main peak from any degradation products. The peak purity of the 2-benzyloxybenzylamine hydrochloride peak should be assessed using a photodiode array (PDA) detector to confirm that it is free from co-eluting impurities. The dominant degradation pathways for benzylamines often involve oxidation, leading to the formation of aldehydes and imines, which should be well-resolved from the parent compound.[1]

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow of the HPLC purity analysis.

Caption: Workflow for HPLC Purity Analysis of 2-benzyloxybenzylamine HCl.

Conclusion

The proposed HPLC method provides a robust and scientifically sound approach for the purity analysis of 2-benzyloxybenzylamine hydrochloride. Its design is rooted in the fundamental principles of chromatography and leverages available data on analogous compounds. By employing a gradient elution with a C18 column and a simple, effective mobile phase, this method is well-suited for separating the main component from potential process-related impurities and degradation products. The comprehensive validation approach, including forced degradation studies, ensures the method is stability-indicating and fit for its intended purpose in a regulated pharmaceutical environment. This guide serves as a valuable resource for analytical scientists, empowering them to implement a reliable and efficient method for ensuring the quality of this critical pharmaceutical intermediate.

References

• Carlucci, G., Iuliani, P., & Di Federico, L. (2010). Simultaneous Determination of Benzydamine Hydrochloride and Five Impurities in an Oral Collutory as a Pharmaceutical Formulation by High-Performance Liquid Chromatography. Journal of Chromatographic Science, 48(9), 744–748. [Link]

• PubChem. (n.d.). Benzylamine. National Center for Biotechnology Information. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Benzylamine. Retrieved from [Link]

• Suresh Gyan Vihar University. (n.d.). HPLC METHOD DEVELOPMENT - A REVIEW. Retrieved from [Link]

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH. (2023). Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Mitch, W. A., & Sedlak, D. L. (2004). Degradation of benzylamines during chlorination and chloramination. Environmental Science & Technology, 38(5), 1409–1415. [Link]

• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hata, T., Highuchi, T., ... & Zelesky, T. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48-58. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Retrieved from [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH. (1995). Q2A Text on Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic degradation pathway of benzylamine as described in literature... Retrieved from [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]

• EMA. (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• EMA. (2025). ICH Q1 Guideline on stability testing of drug substances and drug products. European Medicines Agency. [Link]

• ICH. (n.d.). Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Teledyne ISCO. (2012). C-18 reversed phase column Purification of primary amines. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic degradation pathway of benzylamine as described in literature... Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Retrieved from [Link]

• ICH. (1995). Q2A Text on Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

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Comparative Reactivity Guide: 2-Benzyloxybenzylamine vs. 3-Benzyloxybenzylamine Hydrochloride

[1]

Executive Summary

In drug discovery and organic synthesis, the choice between 2-benzyloxybenzylamine hydrochloride (2-BBA[1]·HCl) and 3-benzyloxybenzylamine hydrochloride (3-BBA[1]·HCl) is rarely arbitrary.[1] While they share the same molecular weight and functional groups, their reactivity profiles are distinct, driven primarily by the Ortho Effect .

• 3-BBA[1]·HCl (Meta isomer): Exhibits "standard" benzylamine reactivity.[1] It functions as a reliable, unhindered nucleophile suitable for rapid library synthesis and standard amide couplings.

• 2-BBA[1]·HCl (Ortho isomer): Defined by steric congestion and proximal electronic effects .[1] It requires more vigorous coupling conditions and often displays unique selectivity profiles (e.g., resistance to over-alkylation) that can be exploited for specific synthetic targets.[1]

This guide analyzes the mechanistic divergence between these two isomers to aid in experimental design.

Structural & Electronic Analysis

The reactivity difference stems from the position of the bulky benzyloxy (–OCH₂Ph) group relative to the reactive aminomethyl (–CH₂NH₂) center.

Steric vs. Electronic Matrix[1]

Feature	2-Benzyloxybenzylamine (Ortho)	3-Benzyloxybenzylamine (Meta)
Steric Environment	High Congestion. The bulky benzyloxy group creates a "steric cone" that shields the nitrogen lone pair.[1]	Open Access. The substituent is distal, allowing free approach of electrophiles.
Electronic Effect	Inductive Withdrawal (-I) > Resonance (+R). Proximity to the amine allows the oxygen's electronegativity to lower nucleophilicity inductively.[1]	Weak Inductive. The -I effect is diminished by distance.[1] Resonance effects are not directly conjugated to the benzylic carbon.
Intramolecular Interaction	Potential for H-bonding between the ether oxygen and ammonium protons (in salt form), stabilizing the salt and potentially raising the pKa of the conjugate acid.	No significant intramolecular interaction.[1]

Visualization of Steric Hindrance

The following diagram illustrates the kinetic barrier introduced by the ortho-substituent during a nucleophilic attack.

Figure 1: Kinetic pathway comparison.[1] The ortho-isomer faces a higher activation energy barrier due to steric repulsion between the benzyloxy group and the incoming electrophile.

Comparative Reactivity Data

The following data summarizes the expected performance in standard synthetic transformations. These values are derived from comparative studies of ortho/meta-substituted benzylamines [1, 2].[1]

Nucleophilic Activity (Amide Coupling)[1]

Parameter	2-BBA·HCl (Ortho)	3-BBA[1]·HCl (Meta)	Implications
Relative Rate ( )	~0.1 - 0.3	1.0 (Reference)	2-BBA requires longer reaction times or stronger activation.[1]
Est. pKa (Conjugate Acid)	~8.9 - 9.1	~9.2 - 9.4	2-BBA is slightly less basic due to inductive withdrawal, but nucleophilicity is suppressed more by sterics than basicity.[1]
Coupling Reagent Preference	HATU / HOAt (High activity required)	EDC / HOBt (Standard conditions sufficient)	Use stronger coupling agents for the ortho isomer to ensure conversion.[1]

Reductive Amination Selectivity

• 3-BBA: Rapidly forms imines. prone to over-alkylation (formation of tertiary amines) if stoichiometry is not strictly controlled.[1]

• 2-BBA: Slower imine formation.[1] The steric bulk significantly retards the second alkylation step, making it highly selective for mono-alkylation .

Experimental Protocols

To validate the reactivity differences, the following "Competitive Acylation" protocol is recommended. This self-validating experiment demonstrates the kinetic superiority of the meta-isomer.[1]

Protocol: Competitive Amide Coupling

Objective: Determine the relative reaction rates of 2-BBA and 3-BBA with a limiting electrophile.

Materials:

• 2-Benzyloxybenzylamine HCl (1.0 eq)[1]

• 3-Benzyloxybenzylamine HCl (1.0 eq)[1]

• Benzoyl Chloride (1.0 eq) - Limiting Reagent[1]

• Triethylamine (3.0 eq)[1]

• Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, suspend 2-BBA·HCl (1 mmol) and 3-BBA[1]·HCl (1 mmol) in anhydrous DCM (10 mL).

• Free Basing: Add Triethylamine (3 mmol) and stir at room temperature for 10 minutes until the solution becomes clear (formation of free amines).

• Initiation: Cool the mixture to 0°C. Add Benzoyl Chloride (1 mmol) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 1 hour.

• Quench & Analysis: Quench with water (5 mL). Extract the organic layer.[2][3][4]

• Quantification: Analyze the crude mixture via HPLC or 1H NMR.

  • NMR Marker: Look for the benzylic methylene protons (-CH₂-).[1] The amide product of 3-BBA will typically appear slightly upfield/downfield distinct from the 2-BBA product due to the different magnetic environment caused by the benzyloxy group.

Expected Result:

• The 3-BBA amide will be the major product (>80% ratio).[1]

• The 2-BBA amide will be the minor product (<20% ratio).[1]

• Causality: The 3-isomer reacts under kinetic control.[1] The 2-isomer is kinetically retarded by the ortho-benzyloxy group blocking the trajectory of the benzoyl chloride attack.

Synthetic Utility & Applications

When to use 2-BBA (Ortho):

• Rotational Restriction: In drug design, the ortho-benzyloxy group restricts the rotation of the benzyl arm, potentially locking the molecule into a bioactive conformation (atropisomerism potential).

• Selective Mono-alkylation: When synthesizing secondary amines via reductive amination, the ortho-sterics prevent the formation of tertiary amine byproducts [3].

When to use 3-BBA (Meta):

• High Throughput Screening (HTS): When reliable, fast, and high-yield chemistry is needed for library generation.[1]

• Space Filling: When the benzyloxy group is intended to probe a distal hydrophobic pocket in a protein active site without interfering with the core scaffold binding.

Handling and Stability

• Hygroscopicity: Both hydrochloride salts are hygroscopic.[1] The 2-BBA·HCl may be slightly less hygroscopic due to more efficient crystal packing driven by internal H-bonding networks, but both should be stored in a desiccator.[1]

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen).

• Safety: Both are irritants.[1] The free amines are corrosive.

References

• Steric Effects in Nucleophilic Substitution

  • Title: Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines.[1][5]

  • Source: ResearchGate / Kinetics Studies.[1]

  • Link:[1]

• Ortho vs Meta Selectivity Principles

  • Title: Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution (Steric and Electronic Context).

  • Source: Master Organic Chemistry.[1]

  • Link:

• Steric Hindrance in Amine Synthesis

  • Title: Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines.[1]

  • Source: Organic Chemistry Frontiers (RSC).[1]

  • Link:[1]

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